Ethyl 7-Nitroindole-3-acetate

Core Science & Biosynthesis

Technical Monograph: Ethyl 2-(7-nitro-1H-indol-3-yl)acetate

The following technical guide is structured as a high-level operational monograph for research and development professionals. It prioritizes synthetic reliability, structural analysis, and downstream utility.[1]

Compound Class: Indole-3-acetic Acid Derivative | Primary Utility: Pharmacophore Scaffold[1]

Executive Summary & Structural Logic

Ethyl 2-(7-nitro-1H-indol-3-yl)acetate is a specialized heterocyclic building block.[1] Unlike the ubiquitous indole-3-acetic acid (IAA), the presence of a nitro group at the C7 position fundamentally alters the electronic landscape of the indole core.[1]

• Electronic Deactivation: The C7-nitro group acts as a strong electron-withdrawing group (EWG) via induction (-I) and resonance (-R).[1] This significantly increases the acidity of the N1-proton (

  drops from ~17 to ~13-14), facilitating base-mediated alkylations without requiring cryogenic conditions.[1]

• Orthogonal Reactivity: The molecule contains three distinct reactive centers:[1]

  • C3-Ester Side Chain: Ready for hydrolysis (to acid) or reduction (to tryptophol).[1]

  • C7-Nitro Group: A masked aniline equivalent, essential for late-stage diversification (e.g., urea/amide formation).[1]

  • N1-Indole Nitrogen: Enhanced nucleophilicity upon deprotonation due to the EWG effect.[1]

Physicochemical Profile

Property	Value / Characteristic	Note
Molecular Formula
Molecular Weight	248.24 g/mol
Predicted LogP	~2.1 - 2.5	Lipophilic, suitable for CNS penetration models.[1]
H-Bond Donors	1 (Indole NH)	Acidity enhanced by 7-NO2.[1]
H-Bond Acceptors	5 (NO2, Ester)
Appearance	Yellow to Orange Solid	Nitroindoles are chromophoric.[1]
Solubility	DMSO, DMF, EtOAc	Poor water solubility.[1]

Synthetic Protocol: The "Glyoxylate" Route

While Fischer Indole Synthesis is possible, it often suffers from regioselectivity issues when using 2-nitrophenylhydrazine (yielding mixtures of 7-nitro and 5-nitro isomers).[1]

The Oxalyl Chloride Glyoxylation method is the industry-standard "Self-Validating" protocol for electron-deficient indoles.[1] It guarantees C3 regioselectivity and preserves the nitro group.[1]

Step 1: C3-Acylation (Glyoxylation)

Reaction: 7-Nitroindole + Oxalyl Chloride

-Ketoacid Chloride -Ketoester.[1]

• Setup: Charge a flame-dried flask with 7-nitroindole (1.0 equiv) and anhydrous diethyl ether (0.2 M concentration).

• Addition: Cool to 0°C. Add oxalyl chloride (1.5 equiv) dropwise.

  • Observation: A yellow/orange precipitate (the indol-3-ylglyoxyl chloride) will form almost immediately.[1]

• Quench: Stir for 2 hours at 0°C. Add anhydrous ethanol (excess, ~10 equiv) slowly.

  • Mechanistic Note: The intermediate acid chloride is highly electrophilic; ethanol trapping converts it to the stable ethyl ester.[1]

• Workup: Pour into ice water. Filter the solid precipitate.[1][2][3][4] Recrystallize from EtOH.

  • Intermediate Product: Ethyl 2-(7-nitro-1H-indol-3-yl)-2-oxoacetate.[1]

Step 2: Ionic Hydrogenation (Deoxygenation)

Reaction: Reduction of the

-keto group to a methylene group without reducing the nitro moiety.[1]

• Reagents: Dissolve the Step 1 intermediate in Trifluoroacetic acid (TFA) .

• Reduction: Add Triethylsilane (

  ) (3.0 equiv) dropwise at room temperature.

  • Causality: TFA protonates the ketone oxygen, generating a carbocation at the benzylic position.[1]

    acts as a hydride donor, reducing the carbocation to the alcohol, which is protonated and eliminated to form a second carbocation, finally reduced to the methylene ( ).

  • Selectivity: This method is chemoselective .[1] Unlike catalytic hydrogenation (

    ), it will not reduce the 7-nitro group to an amine.[1]

• Monitoring: Monitor by TLC (disappearance of the polar keto-ester spot).

• Workup: Evaporate TFA in vacuo. Dissolve residue in EtOAc, wash with sat.[5]

  (to neutralize residual acid), then brine. Dry over .[1][5]

Synthetic Workflow Diagram

Caption: Stepwise synthesis via the glyoxylate intermediate, ensuring C3 regioselectivity and nitro-group tolerance.

Functionalization & Reactivity Architecture

Once synthesized, the molecule serves as a divergent point for library generation.[1]

Pathway A: Nitro Reduction (The "Aniline" Switch)

To access 7-aminoindole derivatives (privileged scaffolds in kinase inhibitors):

• Method:

  (1 atm), 10% Pd/C, MeOH.

• Result: Ethyl 2-(7-amino-1H-indol-3-yl)acetate.[1]

• Utility: The resulting C7-amine is highly nucleophilic and can be coupled with isocyanates (to form ureas) or acid chlorides (to form amides).[1]

Pathway B: Ester Hydrolysis (The "Acid" Switch)

To generate the free carboxylic acid for peptide coupling:

• Method: LiOH (2 equiv), THF/H2O (3:1), 0°C to RT.

• Result: 2-(7-nitro-1H-indol-3-yl)acetic acid.[1]

• Precaution: Avoid harsh heating to prevent decarboxylation, although indole-3-acetic acids are generally stable.[1]

Reactivity Logic Diagram

Caption: Divergent synthesis pathways. The 7-nitro group enhances N1-alkylation efficiency compared to unsubstituted indoles.[1]

Pharmaceutical Applications & Significance[6][7][8][9]

Melatonin Receptor Ligands (MT1/MT2)

Research indicates that substitutions at the 7-position of the indole ring modulate affinity for melatonin receptors.[1][3] While 5-methoxy is critical for natural melatonin, 7-nitro analogs have shown utility in dissecting MT3 (QR2) vs. MT1/MT2 selectivity profiles.[1] The ethyl acetate side chain mimics the N-acetyl side chain spacing of melatonin precursors.[1]

Kinase Inhibition (ATP Competitive)

The 7-nitroindole scaffold is a precursor to 7-aminoindoles, which mimic the adenine ring of ATP.[1]

• Mechanism: The H-bond donor/acceptor motif of the indole core binds to the hinge region of kinases.[1]

• Differentiation: The 7-substituent projects into the solvent-exposed region or the ribose pocket, offering a vector for selectivity against off-target kinases.[1]

HIV-1 Attachment Inhibitors

Indole-3-oxoacetyl and indole-3-acetic acid derivatives are classic pharmacophores for inhibiting the interaction between HIV-1 gp120 and host CD4 receptors.[1] The 7-nitro group provides a rigid steric and electronic handle to optimize fit within the hydrophobic pocket of gp120.[1]

References

• BenchChem. (2025).[1][5] Application Notes and Protocols for the Laboratory Synthesis of 7-Nitroindole. Retrieved from 2

• Leclerc, V., et al. (2010). Synthesis of Nitroindole Derivatives with High Affinity and Selectivity for Melatoninergic Binding Sites MT3.[1][3] Journal of Medicinal Chemistry / ACS.[1] Retrieved from 3

• MDPI. (2017).[1] Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate: Synthesis and Cascade Reactions. Molbank.[1] Retrieved from 6

• Koelsch, G. L., et al. (2013). Ethyl diazoacetate synthesis in flow and application in C-H insertion.[1] National Institutes of Health (PMC). Retrieved from 7

Sources

• 1. JP2001019671A - Method for producing 7-nitroindoles - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN104311469A - Synthetic method of substituted indole-3-acetic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ethyl 2-[2-(4-Nitrobenzoyl)-1H-indol-3-yl]acetate [mdpi.com]
• 7. Ethyl diazoacetate synthesis in flow - PMC [pmc.ncbi.nlm.nih.gov]

7-Nitroindole Derivatives in Medicinal Chemistry Research

Executive Summary: The C7 Frontier

In the optimization of indole-based pharmacophores, the C7 position has historically been the "forgotten frontier" due to synthetic inaccessibility compared to the C3 (electrophilic substitution) and C2 (lithiation) positions. However, 7-nitroindole has emerged as a critical scaffold, not merely as a final pharmacophore but as a high-value gateway to 7-aminoindoles and 7-carboxamides .

This guide synthesizes the technical utility of 7-nitroindole derivatives, distinguishing them from their isosteres (e.g., 7-nitroindazole), and details the "Indoline Route"—the industry-standard protocol for bypassing the regioselectivity challenges of direct nitration.

Part 1: Chemical Space & Synthetic Accessibility

The Regioselectivity Challenge

Direct nitration of indole with standard mixed acids (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) is catastrophic. The electron-rich pyrrole ring is acid-sensitive, leading to polymerization.[1] Milder conditions favor the C3 position (electronic preference). Accessing the C7 position requires altering the electronic landscape of the ring system.[1]

The Solution: The Indoline Strategy

The most robust, scalable method for synthesizing 7-nitroindole is the Indoline Route . By temporarily reducing the indole to an indoline and protecting the nitrogen, the directing effects shift. The

-acetyl group exerts steric hindrance at C2/C3 and directs electrophilic attack to the C7 position via an ortho-effect (relative to the nitrogen).

Comparative Synthetic Routes

Method	Key Reagents	Regioselectivity (C7)	Scalability	Notes
Direct Nitration	,	Low (<10%)	Poor	Predominantly yields C3-nitro; high polymerization risk.
Fischer Synthesis	Pyruvate hydrazones, PPA	High	Moderate	Requires specific hydrazone precursors; harsh cyclization conditions.
Indoline Route	, ,	High (>85%)	High	Industry Standard. Uses cheap reagents; high purity.

Part 2: Experimental Protocols

Protocol A: High-Purity Synthesis of 7-Nitroindole (The Indoline Route)

Rationale: This protocol avoids column chromatography for the intermediate steps, relying on precipitation/crystallization, which is critical for process chemistry scaling.

Step 1: Formation of Sodium 1-acetylindoline-2-sulfonate

• Reagents: Indole (1 eq), Sodium Bisulfite (NaHSO3), Acetic Anhydride.

• Procedure: Dissolve indole in ethanol/water. Add sodium bisulfite. The double bond reduces, and the sulfonate group adds at C2.[2]

• Acetylation: Treat the intermediate in situ with acetic anhydride.

• Validation: The product precipitates as a white solid.

  • Checkpoint:

    H NMR should show loss of C2/C3 alkene protons.

Step 2: Regioselective Nitration

• Reagents: Fuming

  , Acetic Anhydride (to form acetyl nitrate in situ).

• Condition: Maintain temperature < 0°C.

• Mechanism: The acetyl group on nitrogen directs the nitronium ion to the C7 position.

• Observation: Product precipitates. Filter and wash with cold water.

Step 3: Aromatization/Hydrolysis

• Reagents: NaOH (aq), mild heat (50°C).

• Action: Base hydrolysis removes the

  -acetyl group and eliminates the C2-sulfonate, restoring the C2-C3 double bond (aromatization).

• Purification: Recrystallize from Ethanol/Water (9:1).

• Yield: Typically 60-70% overall.

Protocol B: Reduction to 7-Aminoindole (The Gateway Step)

Rationale: 7-nitroindole is rarely the final drug; it is the precursor to 7-aminoindole, which allows for sulfonamide or amide coupling.

• Catalytic Hydrogenation:

  (40 psi), 10% Pd/C, Methanol.

• Alternative (Chemoselective):

  in Ethanol (if C3-halogens are present and dehalogenation must be avoided).

Part 3: Pharmacological Profiles & Case Studies[3]

Case Study 1: Antitumor Sulfonamides (The "Molecular Glues")

The 7-substituted indole scaffold is central to the class of antitumor sulfonamides, exemplified by Indisulam (E7070) .[3]

• Mechanism: These compounds act as "molecular glues," bridging the interaction between the E3 ubiquitin ligase DCAF15 and the splicing factor RBM39. This leads to the ubiquitination and proteasomal degradation of RBM39, causing splicing errors and cell death in hematopoietic cancers.

• Role of C7: The sulfonamide moiety at C7 (derived from 7-nitroindole -> 7-aminoindole) is critical for the steric fit within the DCAF15 binding pocket.

Case Study 2: HIV-1 Attachment Inhibitors

Research into blocking the interaction between the HIV-1 gp120 protein and the host CD4 receptor led to the discovery of Fostemsavir (a 7-azaindole). However, the foundational SAR work heavily utilized 7-substituted indoles .

• Target: gp120 viral envelope protein.[4]

• Chemistry: 7-nitroindole is reduced to 7-aminoindole, then coupled to form indole-7-carboxamides .

• SAR Insight: Substituents at C7 project into a specific hydrophobic pocket on gp120, locking the protein in a conformation that cannot bind CD4.

Case Study 3: Metabolic Disease (FBPase Inhibitors)

7-Nitroindole-2-carboxylic acid derivatives have been identified as allosteric inhibitors of Fructose-1,6-bisphosphatase (FBPase), a key enzyme in gluconeogenesis.

• Binding Mode: The nitro group at C7 forms critical hydrogen bonds with Thr31 and Val17 in the allosteric site.

• Utility: Potential treatment for Type 2 Diabetes by reducing hepatic glucose output.

Part 4: Critical Distinction (Scientific Integrity)

7-Nitroindole vs. 7-Nitroindazole It is imperative not to confuse these two scaffolds.

• 7-Nitroindole (C8H6N2O2): Used primarily as a scaffold for cancer and viral attachment inhibitors.

• 7-Nitroindazole (C7H5N3O2): A selective inhibitor of Neuronal Nitric Oxide Synthase (nNOS) .[5][6] It lacks the C3 carbon, having a nitrogen instead.

  • Note: If your target is neuroprotection via NOS inhibition, you likely need the indazole, not the indole.

Part 5: Visualization & Logic

Diagram 1: The Indoline Synthetic Pathway

This workflow illustrates the regioselective logic of the synthesis.

Caption: The "Indoline Route" forces nitration to C7 by sterically protecting C3 and utilizing the N-acetyl directing group.[1][7][8]

Diagram 2: Mechanism of Action (Antitumor Sulfonamides)

Illustrating the "Molecular Glue" concept derived from 7-aminoindole scaffolds.

Caption: 7-Indolyl sulfonamides act as molecular glues, recruiting RBM39 to DCAF15 for targeted degradation.[3]

References

• BenchChem. Application Notes and Protocols for the Laboratory Synthesis of 7-Nitroindole. (Accessed 2023).[9] Link

• Yeung, K. S., et al. (2013).[10] "Inhibitors of HIV-1 attachment.[4][10] Part 7: indole-7-carboxamides as potent and orally bioavailable antiviral agents."[10] Bioorganic & Medicinal Chemistry Letters. Link

• Han, T., et al. (2017). "Anticancer sulfonamides target splicing by inducing RBM39 degradation via recruitment to DCAF15." Science. (Contextualizing Indisulam mechanism).

• Dang, Z., et al. (2014). "Design, synthesis and biological evaluation of 7-nitro-1H-indole-2-carboxylic acid derivatives as allosteric inhibitors of fructose-1,6-bisphosphatase." Bioorganic & Medicinal Chemistry. Link

• Blandino, S., et al. (1993). "7-Nitroindazole, a selective inhibitor of neuronal nitric oxide synthase."[5][6][11] British Journal of Pharmacology. (Distinction reference). Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 7-Nitroindazole - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. sciencemadness.org [sciencemadness.org]
• 9. Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibitors of HIV-1 attachment. Part 7: indole-7-carboxamides as potent and orally bioavailable antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nitric oxide synthase inhibitors, 7-nitro indazole and nitroG-L-arginine methyl ester, dose dependently reduce the threshold for isoflurane anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile and Solvent Selection for Ethyl 7-nitroindole-3-acetate

Topic: Ethyl 7-nitroindole-3-acetate Solubility in Organic Solvents Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 7-nitroindole-3-acetate (CAS 1496-80-6) is a critical intermediate in the synthesis of bioactive indole derivatives, particularly those targeting NMDA receptors and other CNS pathways. Its solubility behavior is governed by the interplay between the electron-withdrawing nitro group at the C7 position, the lipophilic ethyl ester tail, and the hydrogen-bond-donating indole NH.

This guide provides a comprehensive analysis of its solubility in organic solvents, moving beyond simple data points to explain the causality of solvation. It offers practical protocols for solvent selection during synthesis, extraction, and recrystallization, ensuring high recovery and purity in drug development workflows.

Chemical Identity & Physicochemical Basis[1][2][3][4][5][6][7]

Understanding the molecule's structure is the first step to predicting its behavior in solution.

Property	Detail
Chemical Name	Ethyl 7-nitroindole-3-acetate
Synonyms	Ethyl 2-(7-nitro-1H-indol-3-yl)acetate
CAS Number	1496-80-6
Molecular Formula	C₁₂H₁₂N₂O₄
Molecular Weight	248.23 g/mol
Predicted LogP	~2.18 (Moderate Lipophilicity)
H-Bond Donors	1 (Indole NH)
H-Bond Acceptors	4 (Nitro group oxygens, Ester oxygens)
Appearance	Yellow to orange crystalline powder

Structural Impact on Solubility

• 7-Nitro Group: Significantly increases polarity compared to the parent indole, making the compound less soluble in non-polar hydrocarbons (hexanes) but highly soluble in polar aprotic solvents (DMF, DMSO).

• Ethyl Ester Moiety: Provides sufficient lipophilicity to allow solubility in moderately polar organic solvents like ethyl acetate and dichloromethane (DCM), facilitating standard extraction protocols.

• Indole Core: The aromatic system allows for

  stacking, which can lead to poor solubility in cold alcohols, making them ideal candidates for recrystallization.

Practical Solubility Profile

The following categorization is derived from synthetic isolation protocols and structure-property relationships. These are operational guidelines for laboratory workflows.

Class I: High Solubility Solvents (Reaction Media)

Use these for homogeneous reactions or preparing concentrated stock solutions.

• Dimethyl Sulfoxide (DMSO) & Dimethylformamide (DMF):

  • Solubility: >100 mg/mL (Estimated).[1]

  • Mechanism: Strong dipole-dipole interactions disrupt the crystal lattice; the basic oxygen in DMSO accepts H-bonds from the indole NH.

  • Application: Ideal for nucleophilic substitutions or biological assays.

• Acetonitrile (MeCN):

  • Solubility: High (Warm); Moderate (Cold).

  • Application: Preferred solvent for nitration reactions and HPLC mobile phases.

Class II: Moderate Solubility Solvents (Extraction & Work-up)

Use these for liquid-liquid extraction and chromatography.

• Ethyl Acetate (EtOAc):

  • Solubility: Moderate to High.

  • Utility: The "Gold Standard" for extracting this compound from aqueous reaction quenches. The ethyl ester tail of the solute interacts favorably with the solvent.

• Dichloromethane (DCM):

  • Solubility: High.

  • Utility: Excellent for dissolving the compound for silica gel loading or transport, though less environmentally friendly than EtOAc.

• Acetone:

  • Solubility: High.

  • Utility: Good for rapid dissolution but poor for crystallization due to high volatility and solubility.

Class III: Temperature-Dependent Solvents (Recrystallization)

Use these to purify the compound via thermal gradients.

• Ethanol (EtOH) / Methanol (MeOH):

  • Behavior: Soluble at boiling point; sparingly soluble at 0°C.

  • Protocol: Often used in combination with water (as an anti-solvent) for high-purity recrystallization.

• Toluene:

  • Behavior: Soluble hot; insoluble cold.[1]

  • Utility: Excellent for removing non-polar impurities.

Class IV: Anti-Solvents (Precipitation)

Use these to crash the compound out of solution.

• Hexanes / Petroleum Ether:

  • Solubility: Insoluble.

  • Utility: Added to EtOAc or DCM solutions to induce precipitation.

• Water:

  • Solubility: Insoluble.

  • Utility: Used to quench reactions and precipitate the crude product from water-miscible solvents (e.g., pouring a DMF reaction mixture into ice water).

Visualization: Solvent Selection Decision Tree

The following diagram outlines the logical flow for selecting a solvent based on the experimental objective.

Caption: Decision logic for selecting the optimal solvent based on the specific experimental stage (Reaction, Purification, or Analysis).

Experimental Protocols

Protocol A: Quantitative Solubility Determination (Self-Validating)

Use this protocol to generate exact data for your specific batch, as purity affects solubility.

• Preparation: Weigh approximately 50 mg of Ethyl 7-nitroindole-3-acetate into three separate 2 mL HPLC vials.

• Solvent Addition: Add exactly 0.5 mL of the target solvent (e.g., Methanol, Ethyl Acetate, Toluene) to each vial.

• Equilibration:

  • Seal vials and vortex for 1 minute.

  • Sonicate for 15 minutes at 25°C.

  • Place in a shaker at 25°C for 24 hours to ensure thermodynamic equilibrium.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter to remove undissolved solids.

• Quantification:

  • Dilute the filtrate 100x with Acetonitrile.

  • Analyze via HPLC (UV detection at 254 nm or 330 nm for the nitro group).

  • Compare peak area against a standard curve prepared in DMSO.

  • Calculation:

    .

Protocol B: Recrystallization for High Purity

Target: >99% purity for biological testing.

• Dissolution: Place 1.0 g of crude Ethyl 7-nitroindole-3-acetate in a 50 mL Erlenmeyer flask.

• Heating: Add Ethanol (95%) in small portions (start with 10 mL) while heating on a steam bath or hot plate (approx. 70-75°C).

• Saturation: Continue adding hot Ethanol until the solid just dissolves. If colored impurities remain insoluble, filter hot.

• Nucleation: Remove from heat. Add warm water (anti-solvent) dropwise until a faint turbidity persists, then add one drop of Ethanol to clear it.

• Crystallization: Allow the flask to cool slowly to room temperature undisturbed. Then, place in an ice bath (0-4°C) for 1 hour.

• Collection: Filter the yellow needles via vacuum filtration. Wash with ice-cold Ethanol/Water (1:1).

• Drying: Dry in a vacuum oven at 40°C for 6 hours.

Safety & Handling

• Nitro Compounds: Nitroindoles can be energetic. While this specific ester is generally stable, avoid heating to dryness in the presence of strong acids or bases.

• Solvent Hazards:

  • DCM: Suspected carcinogen; use in a fume hood.

  • DMSO: Penetrates skin easily; wear nitrile gloves to prevent carrying the nitroindole (potential mutagen) into the bloodstream.

• Thermal Stability: Do not exceed 50°C during drying if the compound is wet with solvents prone to peroxide formation (though unlikely with the recommended solvents).

References

• Zhang, Y., et al. (2019). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Royal Society of Chemistry Advances. Retrieved from [Link]

Sources

• 1. athabascau.ca [athabascau.ca]

5-Nitroindole vs. 7-Nitroindole: A Technical Comparative Guide

The following technical guide details the structural, synthetic, and functional divergences between 5-nitroindole and 7-nitroindole derivatives.

Structural Electronics, Synthetic Pathways, and Medicinal Utility[1]

Executive Summary

In the landscape of indole functionalization, the position of the nitro group dictates not only the electronic environment of the heterocycle but also the synthetic strategy required to access it. 5-Nitroindole acts as a para-like conjugated system relative to the indole nitrogen, making it a stable, widely accessible scaffold used as a "universal base" in genomics and a G-quadruplex binder in oncology.[1] Conversely, 7-nitroindole presents an ortho-like steric and inductive environment, significantly influencing N-H acidity and requiring specialized "indirect" nitration strategies (e.g., the sulfonate route) to avoid regioisomeric mixtures.[1] This guide analyzes these isomers to aid researchers in scaffold selection and synthetic planning.[1]

Electronic & Physical Properties

The distinct positioning of the electron-withdrawing nitro group (

) creates divergent electronic landscapes for these isomers.[1]

Feature	5-Nitroindole	7-Nitroindole	Technical Implication
Electronic Effect	Para-conjugation: The group at C5 can participate in strong resonance delocalization with the nitrogen lone pair.[1]	Inductive/Field: The at C7 exerts a strong inductive electron-withdrawing effect ( ) on the adjacent N-H due to proximity.	5-nitro stabilizes the anion via resonance; 7-nitro stabilizes via induction/proximity.[1]
N-H Acidity (pKa)	Less acidic (pKa 31-32 in MeCN)*	More acidic (pKa 30.1 in MeCN)	7-nitroindole is easier to deprotonate, facilitating N-alkylation reactions but potentially complicating base-sensitive protocols.[1]
Dipole Moment	High dipole alignment with the indole ring axis.[1]	Dipole vector distorted by the orthogonal C7 substitution.	5-nitroindole exhibits superior base-stacking capabilities, making it the preferred "universal base."[1]
H-Bonding	Nitro group is distant; N-H is a standard donor.[1]	Nitro oxygen can accept a weak intramolecular H-bond from N-H (planar conformation).[1]	7-nitro derivatives often show unique solubility and permeability profiles due to "ortho effects."[1]

*Note: pKa values in acetonitrile (MeCN) highlight that 7-nitroindole is approximately 1.5–2 log units more acidic than simple indoles due to the proximate electron-withdrawing group.[1]

Synthetic Pathways & Regioselectivity

Direct nitration of indole is notoriously prone to polymerization and C3-selectivity.[1][2] Accessing the 5- and 7-isomers requires distinct protective strategies.[1]

Mechanism of Regiocontrol

• 5-Nitroindole (The Electronic Route): Nitration of 1-acetylindoline (indoline is the reduced form).[1] The acetyl group protects the nitrogen, and the indoline ring directs electrophilic substitution para to the nitrogen (C5).

• 7-Nitroindole (The Steric/Blocking Route): Direct nitration of N-protected indoline yields mostly the 5-isomer.[1] To force substitution at C7, the C2 position must be blocked or the electronic bias shifted. The Sodium 1-acetylindoline-2-sulfonate route is the industry standard.[1]

Synthetic Decision Map (Graphviz)

Caption: Divergent synthetic pathways. The 5-isomer exploits electronic para-direction, while the 7-isomer requires a sulfonate blocking group at C2 to redirect substitution.

Medicinal Chemistry & Applications

5-Nitroindole: The Universal Base & c-Myc Target[1]

• Universal Base: 5-Nitroindole is the premier "universal base" for oligonucleotide primers.[1] Its electron-deficient aromatic system maximizes pi-stacking interactions with natural bases (A, T, G, C) without forming specific hydrogen bonds.[1] This stabilizes the DNA duplex significantly better than 3-nitropyrrole or 7-nitroindole in most contexts.[1]

• Oncology (c-Myc): Derivatives of 5-nitroindole (specifically with pyrrolidine side chains) have been identified as stabilizers of the c-Myc G-quadruplex .[1] By binding to this non-canonical DNA structure, they downregulate c-Myc expression, inducing cell cycle arrest in HeLa cells.[1]

7-Nitroindole: The "Ortho" Probe & Biofilm Agent[1]

• Synthetic Gateway: 7-Nitroindole is primarily valued as a precursor to 7-aminoindole and 7-hydroxyindole .[1] These "7-substituted" scaffolds are critical for:

  • Kinase Inhibitors: Probing the solvent-exposed regions of ATP binding pockets where C7 substituents can induce selectivity.[1]

  • Antibiofilm Agents: 7-hydroxyindole (derived from 7-nitro) is a potent inhibitor of Acinetobacter baumannii biofilms, acting as a signaling molecule mimic.[1]

• Distinction from 7-Nitroindazole: Researchers often confuse 7-nitroindole with 7-nitroindazole .[1] The latter is a selective neuronal Nitric Oxide Synthase (nNOS) inhibitor.[1][3] While 7-nitroindole shares some structural similarity, it is not the standard tool compound for nNOS inhibition.[1]

Experimental Protocols

Protocol A: Synthesis of 7-Nitroindole (The Sulfonate Route)

Target: High-purity 7-nitroindole without 5-isomer contamination.

• Sulfonation: Dissolve indole (11.7 g, 0.1 mol) in ethanol (25 mL) and add to a solution of sodium bisulfite (23.4 g) in water (80 mL). Stir to form sodium indoline-2-sulfonate .

• Acetylation: Add acetic anhydride (150 mL) to the slurry and heat to 70°C for 2 hours. This yields sodium 1-acetylindoline-2-sulfonate (white solid).[1][4] Critical Step: This intermediate directs the next reaction.

• Nitration: Dissolve the sulfonate salt in acetic anhydride. Cool to 0°C. Add acetyl nitrate (prepared from fuming

  and ) dropwise, maintaining temperature <10°C. The bulky sulfonate at C2 and the acetyl group at N1 force the nitro group to position C7.

• Hydrolysis/Aromatization: Treat the nitrated intermediate with 20% NaOH at 50-60°C. This removes the acetyl and sulfonate groups and re-aromatizes the ring in one pot.

• Workup: Filter the precipitate, wash with water, and dry.[2] Recrystallize from ethanol/water to yield yellow crystals of 7-nitroindole.[1]

Protocol B: Reduction to Aminoindoles (General)

Applicable to both 5- and 7- isomers for generating amine precursors.[1]

• Setup: Dissolve nitroindole (1.0 eq) in MeOH/THF (1:1).

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Hydrogenation: Stir under

  atmosphere (balloon pressure or 30 psi in a Parr shaker) for 3-6 hours.

• Purification: Filter through Celite to remove Pd.[1] Concentrate filtrate.[1] Note: Aminoindoles are oxidation-sensitive; store under inert gas or use immediately.[1]

Summary Comparison Table

Metric	5-Nitroindole	7-Nitroindole
Primary Use	Universal DNA base; c-Myc inhibitor	Precursor to 7-substituted drugs; Antibiofilm
Synthetic Difficulty	Low (Standard Nitration)	High (Requires Sulfonate Blocking)
Acidity (MeCN)	pKa ~31.8 (Less Acidic)	pKa ~30.1 (More Acidic)
Key Reactivity	C3-Electrophilic Substitution	C7-Functionalization via reduction
Commercial Availability	High	Moderate (Often more expensive)

References

• ChemMedChem. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders. (2021).[1] Available at: [Link][1]

• ACS Organic & Inorganic Au. The Acidity of Weak NH Acids: Expanding the pKa Scale in Acetonitrile. (2025).[1][5][6][7][8][9][10] Available at: [Link][1]

Sources

• 1. BMS-955176 - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective Nitric Oxide Synthase Inhibitor 7-Nitroindazole Protects against Cocaine-Induced Oxidative Stress in Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 6. benchchem.com [benchchem.com]
• 7. ochemtutor.com [ochemtutor.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Guide: Indisulam (E7070) Synthesis &amp; Precursor Analysis

The following technical guide details the chemical synthesis, precursor analysis, and mechanism of action for Indisulam (E7070) .

This guide addresses the specific inquiry regarding Ethyl 7-nitroindole-3-acetate by performing a critical retrosynthetic analysis. It distinguishes between the standard industrial route for Indisulam and the specific chemical trajectory of the named precursor, which yields C3-substituted structural analogs.

Part 1: Executive Summary & Precursor Analysis

Indisulam (E7070) is a sulfonamide-based antitumor agent that acts as a "molecular glue," recruiting the splicing factor RBM39 to the DCAF15 E3 ubiquitin ligase complex for proteasomal degradation.[][2][3][4] The drug's efficacy relies heavily on the precise functionalization of the indole scaffold, specifically the 7-sulfonamide linkage and the 3-chloro substituent .

Critical Precursor Evaluation

The prompt identifies Ethyl 7-nitroindole-3-acetate (CAS 1496-80-6) as a precursor. A rigorous chemical assessment reveals a divergence from the standard Indisulam structure.

Feature	Indisulam (Target)	Ethyl 7-nitroindole-3-acetate (Precursor)	Chemical Implication
C7 Position	Sulfonamide linkage	Nitro group (-NO₂)	Compatible: Reducible to amine for coupling.
C3 Position	Chlorine (-Cl)	Ethyl Acetate (-CH₂COOEt)	Divergent: Requires side-chain cleavage to match Indisulam, or yields a C3-analog .
Core Scaffold	Indole	Indole	Compatible.

Synthetic Verdict: While Ethyl 7-nitroindole-3-acetate contains the essential 7-nitroindole core, it possesses a C3-alkyl side chain. Converting this side chain to the C3-chlorine of Indisulam is synthetically inefficient (requiring hydrolysis, decarboxylation, and oxidative degradation).

• Standard Route: The industrial standard utilizes 7-nitroindole directly, allowing for facile C3-chlorination.

• Analog Route: The named precursor is ideally suited for synthesizing Indisulam Analogs (e.g., C3-acetate derivatives) for Structure-Activity Relationship (SAR) studies.

This guide will detail the Standard Synthesis of Indisulam (to ensure the user can produce the target drug) and the Analog Synthesis utilizing the specific precursor provided.

Part 2: Chemical Synthesis Protocols

Retrosynthetic Analysis (DOT Diagram)

The following diagram illustrates the bifurcation between the standard route and the precursor-specific route.

Caption: Retrosynthetic comparison showing the direct route to Indisulam vs. the Analog route from the user's precursor.

Protocol A: Standard Synthesis of Indisulam

Objective: Synthesis of N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide from 7-nitroindole.

Step 1: Regioselective Chlorination

• Reagents: 7-Nitroindole, N-Chlorosuccinimide (NCS), DMF.

• Mechanism: Electrophilic aromatic substitution. The nitrogen lone pair activates the C3 position.

• Procedure:

  • Dissolve 7-nitroindole (1.0 eq) in anhydrous DMF (0.5 M concentration).

  • Add NCS (1.05 eq) portion-wise at 0°C to prevent polychlorination.

  • Stir at room temperature for 12 hours.

  • Workup: Pour into ice water. Filter the yellow precipitate (3-chloro-7-nitroindole).

  • QC Check: 1H NMR should show loss of C3-H signal (~6.6 ppm).

Step 2: Nitro Group Reduction

• Reagents: Iron powder (Fe), Ammonium Chloride (NH₄Cl), Ethanol/Water (3:1).

• Rationale: Fe/NH₄Cl is preferred over catalytic hydrogenation (H₂/Pd) to prevent hydrogenolysis of the C3-Chlorine bond.

• Procedure:

  • Suspend 3-chloro-7-nitroindole in EtOH/H₂O.

  • Add Fe powder (5.0 eq) and NH₄Cl (5.0 eq).

  • Reflux at 80°C for 2 hours.

  • Workup: Filter hot through Celite to remove iron residues. Concentrate filtrate to obtain 3-chloro-7-aminoindole.

  • Stability Warning: Indolyl amines are oxidation-sensitive; proceed immediately to Step 3.

Step 3: Sulfonylation (Coupling)

• Reagents: 3-chloro-7-aminoindole, 4-sulfamoylbenzenesulfonyl chloride, Pyridine.

• Procedure:

  • Dissolve 3-chloro-7-aminoindole (1.0 eq) in anhydrous THF or Pyridine.

  • Cool to 0°C. Add 4-sulfamoylbenzenesulfonyl chloride (1.1 eq) dropwise.

  • Stir at 0°C for 1 hour, then warm to RT for 4 hours.

  • Workup: Quench with 1N HCl. Extract with Ethyl Acetate.

  • Purification: Recrystallize from Methanol/Water to yield Indisulam .

Protocol B: Synthesis of Indisulam Analog (Using User Precursor)

Objective: Utilization of Ethyl 7-nitroindole-3-acetate to synthesize the C3-acetate sulfonamide analog.

Step 1: Catalytic Hydrogenation

• Reagents: Ethyl 7-nitroindole-3-acetate, H₂ (1 atm), 10% Pd/C, Methanol.

• Note: Unlike the chloro-derivative, the acetate side chain is stable to Pd/C hydrogenation.

• Procedure:

  • Dissolve precursor in Methanol.

  • Add 10 wt% Pd/C catalyst.[5]

  • Stir under H₂ balloon for 4 hours.

  • Filter through Celite and concentrate to yield Ethyl 7-aminoindole-3-acetate .

Step 2: Sulfonylation

• Procedure: Follow Step 3 from Protocol A, substituting the amine.

• Product: N-(3-(2-ethoxy-2-oxoethyl)-7-indolyl)-1,4-benzenedisulfonamide.

Part 3: Mechanism of Action (MoA)

Indisulam functions as a Molecular Glue Degrader .[][4][5][6] It does not inhibit enzymatic activity directly but rather alters the surface of the DCAF15 E3 ligase, creating a neo-substrate interface for RBM39.

Signaling Pathway (DOT Diagram)

Caption: Indisulam acts as a molecular glue, bridging DCAF15 and RBM39 to trigger degradation.[][2][3][5][7]

Part 4: References

• Owa, T., et al. (1999). Discovery of Novel Antitumor Sulfonamides Targeting G1 Phase of the Cell Cycle.[4] Journal of Medicinal Chemistry. Link

• Han, T., et al. (2017).[4][6] Anticancer sulfonamides target splicing by inducing RBM39 degradation via recruitment to DCAF15.[2][3][4][7] Science.[4] Link

• Uehara, T., et al. (2017).[6] Selective degradation of splicing factor CAPERα by anticancer sulfonamides.[4] Nature Chemical Biology.[4] Link

• BOC Sciences. (n.d.). Ethyl 7-Nitroindole-3-acetate (CAS 1496-80-6).[][9][10][11][12]

• MedChemExpress. (n.d.). Indisulam (E7070) Product Information.[][2][3][4][5][7][13]Link

Sources

• 2. medkoo.com [medkoo.com]
• 3. Indisulam exerts anticancer effects via modulation of transcription, translation and alternative splicing on human cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rndsystems.com [rndsystems.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Genetic and compound screens uncover factors modulating cancer cell response to indisulam - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 9. 2-(7-硝基-1H-吲哚-3-基)乙酸乙酯 | Ethyl 2-(7-nitro-1H-indol-3-yl)acet | 1496-80-6 - 乐研试剂 [leyan.com]
• 10. ETHYL 7-METHYL-7-OCTENOATE,Ethyl 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylate Suppliers & Manufacturers [chemicalregister.com]
• 11. molcore.com [molcore.com]
• 12. molcore.com [molcore.com]
• 13. selleckchem.com [selleckchem.com]

Engineering Phytohormone Dynamics: The Auxin Analog Potential of Nitroindole Acetate Esters

Executive Summary

Indole-3-acetic acid (IAA) is the master regulatory phytohormone in plant biology, dictating processes from embryogenesis to phototropism. While natural auxins are highly effective, their rapid metabolic degradation and systemic diffusion limit their utility in high-resolution physiological studies and targeted agrochemical applications. The synthesis of nitroindole acetate esters —derivatives featuring an electron-withdrawing nitro group on the indole ring and an esterified carboxylate—represents a paradigm shift in phytohormone engineering.

As a Senior Application Scientist, I have structured this whitepaper to dissect the structure-activity relationships (SAR), spatiotemporal activation mechanisms, and experimental workflows necessary for leveraging nitroindole acetate esters in modern drug development and plant physiology.

Structural Biology & Pharmacokinetics

The Causality of the Nitro Substitution

The biological activity of an auxin analog is strictly governed by its ability to fit into the binding pocket of the TIR1/AFB F-box proteins and facilitate the recruitment of Aux/IAA repressor proteins. The introduction of a nitro (

) group at various positions (e.g., 4-, 5-, 6-, or 7-position) of the indole ring fundamentally alters the molecule's electronic landscape and steric profile[1].

• Electronic Effects: The strongly electron-withdrawing nature of the nitro group decreases the electron density of the pyrrole ring. This makes the indole core highly resistant to oxidative degradation by plant peroxidases, substantially increasing the molecule's half-life in vivo.

• Receptor Affinity: Bulky substitutions can either enhance or abolish TIR1 binding. While 4-chloro-IAA is a naturally occurring, highly potent auxin, specific nitro-substitutions (such as 6-nitroindole-3-acetic acid) have demonstrated altered growth-regulating and mutagenic activities compared to heteroauxin[1][2].

The Ester Prodrug Paradigm

The free carboxylate group of IAA is absolutely required for anchoring the hormone to the Arg403 residue of the TIR1 receptor. Therefore, esterification of the acetate group renders the molecule biologically inactive . This is not a flaw, but a designed feature. Nitroindole acetate esters act as highly stable prodrugs. They possess superior membrane permeability due to increased lipophilicity and remain inert until the ester bond is cleaved by endogenous intracellular esterases or exogenous triggers (such as light).

Advanced Applications: Spatiotemporal Control & Antagonism

MNI-Caged Auxins: Optical Control of Development

One of the most profound applications of nitroindole acetate esters is the development of 4-methoxy-7-nitroindolinyl (MNI)-caged auxins [3]. Traditional application of auxins floods the entire tissue, obscuring local gradient effects. MNI-IAA is an ester where the MNI group masks the carboxylate.

The Mechanism: MNI-caged auxins are extremely stable in planta and completely resistant to background metabolic activities[3]. Upon targeted two-photon irradiation (typically at 720 nm), the nitroindolinyl ester undergoes rapid photolysis, releasing the free, active IAA with single-cell resolution. This allows researchers to artificially induce localized auxin gradients and map the resulting developmental cascades.

Mechanism of MNI-caged auxin photolysis and subsequent TIR1 receptor activation.

Fluorescent Probes and Anti-Auxin Activity

Another critical class of nitro-derivatives involves conjugating a nitrobenzoxadiazole (NBD) fluorophore to the auxin scaffold. Interestingly, when IAA is labeled with NBD (particularly at the N1 position), the resulting compound loses its auxin activity and instead exhibits potent anti-auxin activity [4]. These compounds competitively inhibit primary root growth, root hair elongation, and the expression of auxin-responsive reporters (like DR5::GUS) in a dose-dependent manner[4].

Cross-Kingdom Signaling & Nitric Oxide (NO) Crosstalk

Nitroindole derivatives are not limited to plant physiology; they exhibit profound cross-kingdom biological activity. For instance, synthetic analogs like 4-nitroindole-3-carboxaldehyde (N-ICA) have been shown to drastically downregulate Shiga toxin production and biofilm formation in pathogenic E. coli[5].

Furthermore, auxin signaling is inextricably linked to Nitric Oxide (NO) pathways. The application of IAA induces a transient accumulation of NO, which subsequently activates a Mitogen-Activated Protein Kinase (MAPK) cascade essential for adventitious root formation[6]. Nitro-substituted auxins, upon metabolic processing, may uniquely interface with this NO pool, either by acting as localized NO donors or by altering the S-nitrosylation status of key regulatory enzymes like Nitrate Reductase.

Auxin-Nitric Oxide (NO) crosstalk pathway mediating adventitious root development.

Quantitative Data Summarization

The structural modifications of the indole ring dictate the primary utility of the resulting analog. The table below summarizes the comparative activities of key derivatives:

Compound	Structural Modification	Primary Biological Activity	Mechanism / Notes
IAA	None (Natural Hormone)	High Auxin Activity	Rapidly degraded by peroxidases; systemic diffusion.
4-Cl-IAA	C4 Halogenation	Ultra-High Auxin Activity	Enhanced TIR1 binding affinity; highly stable.
6-Nitro-IAA	C6 Nitro Substitution	Moderate Auxin / Mutagenic	Electron-withdrawing group alters metabolic degradation[1][2].
MNI-IAA	MNI Esterification	Inert (Prodrug)	Highly stable in planta; requires two-photon UV for activation[3].
NBD-IAA	NBD Fluorophore Conjugation	Anti-Auxin Activity	Competitively inhibits DR5 expression and root growth[4].
N-ICA	C4 Nitro, C3 Aldehyde	Antimicrobial / Anti-virulence	Inhibits Shiga toxin and biofilm formation in E. coli[5].

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, experimental validation of nitroindole acetate esters must include built-in controls to prove that the ester is inactive until triggered. Below is the gold-standard protocol for validating MNI-caged auxins using a fluorescent reporter system.

Protocol: Two-Photon Uncaging and Validation of MNI-IAA in planta

Objective: To demonstrate spatiotemporal control of auxin signaling using MNI-IAA and a DR5::Venus transgenic Arabidopsis thaliana line.

Materials:

• 5-day-old Arabidopsis seedlings expressing the DR5::Venus auxin reporter.

• MNI-IAA stock solution (10 mM in DMSO).

• Free IAA stock solution (10 mM in DMSO) as a positive control.

• Confocal laser scanning microscope equipped with a two-photon tunable laser.

Step-by-Step Methodology:

• Media Preparation: Prepare half-strength Murashige and Skoog (1/2 MS) liquid media. Supplement the treatment group with 10 µM MNI-IAA, the positive control group with 10 µM free IAA, and the mock group with an equivalent volume of DMSO (0.1%).

• Incubation (The Self-Validating Step): Submerge the seedlings in their respective media for 2 hours in strict darkness .

  • Causality Check: The MNI-IAA dark-incubated seedlings must show baseline Venus expression identical to the mock control, proving the ester bond successfully masks the auxin activity[3]. The free IAA seedlings will show systemic Venus upregulation.

• Mounting: Mount the MNI-IAA treated seedlings on a glass slide with a coverslip using the treatment media as the mounting fluid.

• Two-Photon Uncaging: Focus the objective on a specific target cell within the root elongation zone. Pulse the region of interest (ROI) with the two-photon laser tuned to 720 nm (typically 5-10 mW power at the objective) for 5 seconds.

• Time-Lapse Imaging: Switch the laser to standard single-photon excitation (e.g., 514 nm for Venus). Capture z-stack images of the root every 15 minutes for 3 hours.

• Data Analysis: Quantify the Venus fluorescence intensity strictly within the uncaged ROI versus the surrounding non-irradiated cells. A localized spike in fluorescence confirms the successful photolytic cleavage of the ester and the subsequent activation of the TIR1/ARF signaling cascade.

References

1.[4] New fluorescently labeled auxins exhibit promising anti-auxin activity. PlumX Metrics. Available at:[Link] 2.[5] A Family of Indoles Regulate Virulence and Shiga Toxin Production in Pathogenic E. coli. National Institutes of Health (NIH). Available at:[Link] 3.[3] Development of 4-methoxy-7-nitroindolinyl (MNI)-caged auxins which are extremely stable in planta. PubMed. Available at:[Link] 4.[6] Nitric Oxide Mediates the Indole Acetic Acid Induction Activation of a Mitogen-Activated Protein Kinase Cascade Involved in Adventitious Root Development. National Institutes of Health (NIH) - PMC. Available at:[Link] 5.[2] Synthetic method of substituted indole-3-acetic acid (CN104311469A). Google Patents. Available at: 6.[1] BIOLOGICAL IMPORTANCE OF THE INDOLE NUCLEUS IN RECENT YEARS: A COMPREHENSIVE REVIEW. Impactfactor.org. Available at:[Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. CN104311469A - Synthetic method of substituted indole-3-acetic acid - Google Patents [patents.google.com]
• 3. Development of 4-methoxy-7-nitroindolinyl (MNI)-caged auxins which are extremely stable in planta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PlumX [plu.mx]
• 5. A Family of Indoles Regulate Virulence and Shiga Toxin Production in Pathogenic E. coli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitric Oxide Mediates the Indole Acetic Acid Induction Activation of a Mitogen-Activated Protein Kinase Cascade Involved in Adventitious Root Development - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for Fischer indole synthesis of 7-nitroindole derivatives

The 7-nitroindole scaffold is a privileged pharmacophore, serving as a critical intermediate in the synthesis of fructose-1,6-bisphosphatase (FBPase) inhibitors, p38 MAP kinase inhibitors, and photolabile nucleotide precursors [1]. While the Fischer Indole Synthesis (FIS) remains the most robust method for constructing the indole core, the presence of a strongly electron-withdrawing nitro group at the 7-position introduces unique synthetic and thermodynamic challenges.

As an Application Scientist, it is crucial to understand not just the procedural steps, but the mechanistic causality dictating these conditions. This guide provides a self-validating protocol for the successful synthesis of 7-nitroindole derivatives.

Mechanistic Causality & Reaction Dynamics

The FIS proceeds via the condensation of a phenylhydrazine with a ketone to form a hydrazone, followed by acid-catalyzed tautomerization to an ene-hydrazine. The rate-determining step is the subsequent [3,3]-sigmatropic rearrangement [2].

The 7-Nitro Challenge: The strong electron-withdrawing nature of the nitro group severely depletes the electron density of the aromatic ring. This reduces the nucleophilicity of the ene-hydrazine intermediate, significantly increasing the activation energy required for C-C bond formation during the [3,3]-sigmatropic rearrangement. Consequently, 7-nitroindoles require harsher acidic conditions (e.g., concentrated HCl or Polyphosphoric Acid) and higher thermal energy compared to their electron-rich counterparts [3].

Logical flow of the Fischer Indole Synthesis mechanism for 7-nitroindoles.

Pre-Synthesis Considerations

• Regioselectivity: Using 2-nitrophenylhydrazine ensures unambiguous regioselectivity at the 7-position of the resulting indole. This avoids the isomeric mixtures (4- vs. 6-substituted indoles) typically seen when using 3-substituted phenylhydrazines.

• Catalyst Selection: Concentrated HCl is excellent for robust, simple ketones [3]. However, if the substrate contains sensitive moieties (like free carboxylic acids), Polyphosphoric Acid (PPA) is preferred as it acts as both a solvent and a dehydrating agent without promoting unwanted esterification [1].

Quantitative Optimization of Cyclization Conditions

Acid Catalyst	Temperature (°C)	Time (h)	Typical Yield (%)	Mechanistic Causality / Notes
Conc. HCl	95	4	40	Standard for robust ketones; high acidity overcomes the deactivated ene-hydrazine nucleophilicity [3].
Polyphosphoric Acid (PPA)	80	2–4	30–48	Preferred for substrates with free carboxylic acids; acts as both solvent and dehydrating agent [1].
Acetic Acid / HCl	Reflux	4	~30	Milder alternative but prone to substrate decomposition and polymerization over extended heating [2].

Experimental Workflow

Step-by-step experimental workflow for synthesizing 7-nitroindole derivatives.

Detailed Protocol: Synthesis of 2,3-Dimethyl-7-nitro-1H-indole

This protocol is adapted from established methodologies using concentrated HCl for robust ketone substrates [3].

Materials Required:

• 2-Nitrophenylhydrazine (or its hydrochloride salt)

• 2-Butanone (Methyl ethyl ketone)

• Concentrated Hydrochloric Acid (37%)

• Ethanol (Absolute)

• Sodium Hydroxide (NaOH)

• Ethyl Acetate (EtOAc)

Step 1: Hydrazone Formation

• Procedure: Dissolve 2-nitrophenylhydrazine (1.0 eq, 120 mmol) and 2-butanone (1.1 eq, 132 mmol) in absolute ethanol. Add a catalytic amount of glacial acetic acid. Reflux the mixture for 2 hours.

• Causality: The slight excess of ketone drives the condensation equilibrium forward. Acetic acid protonates the carbonyl oxygen, increasing its electrophilicity for nucleophilic attack by the hydrazine.

• Validation Checkpoint: The reaction progress is marked by a distinct color shift to deep yellow/orange. TLC (Hexane:EtOAc 3:1) should confirm the disappearance of the highly polar hydrazine starting material.

Step 2: Fischer Cyclization

• Procedure: Concentrate the hydrazone under reduced pressure to remove ethanol. Suspend the crude hydrazone in concentrated HCl (approx. 250 mL). Heat the mixture to 95 °C and maintain stirring for 4 hours.

• Causality: Concentrated HCl provides the robust protonation required to force the tautomerization to the ene-hydrazine and catalyze the high-energy C-C bond formation, overcoming the deactivating effect of the 7-nitro group.

• Validation Checkpoint: The reaction mixture will darken considerably. Aliquots neutralized in NaHCO3 and spotted on TLC will reveal a new, highly UV-active spot (254 nm) corresponding to the indole core.

Step 3: Quench and Extraction

• Procedure: Cool the reaction mixture to 0 °C using an ice bath. Carefully neutralize the highly acidic mixture by the dropwise addition of 6M NaOH until the pH reaches ~7-8. Extract the aqueous layer three times with EtOAc.

• Causality: Quenching over ice manages the extreme exothermic neutralization of concentrated HCl, preventing thermal degradation or polymerization of the newly formed indole.

• Validation Checkpoint: Wash the combined organic layers with brine to remove residual water and salts, then dry over anhydrous Na2SO4. The organic layer should contain the target product.

Step 4: Purification

• Procedure: Concentrate the organic layer under reduced pressure. Purify the crude product via silica gel column chromatography (eluent: Hexanes/EtOAc gradient) or extract into hot benzene and recrystallize.

• Causality: Chromatography or recrystallization separates the 7-nitroindole from unreacted hydrazone and tar-like polymerized byproducts formed under the harsh acidic conditions.

• Validation Checkpoint:

  H-NMR (DMSO- ) is the ultimate self-validation step. Confirm success by the disappearance of the hydrazone N-H and the appearance of the characteristic indole N-H broad singlet (typically >11.0 ppm).

References

• Title: Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis Source: PubMed Central (PMC) / Journal of Medicinal Chemistry URL: [Link]

• Title: New 3H-Indole Synthesis by Fischer's Method. Part I. Source: MDPI / Molecules URL: [Link]

• Title: Synthesis of some new biologically active 1,3,4-oxadiazolyl nitroindoles and a modified Fischer indole synthesis of ethyl nitro indole-2-carboxylates Source: PubMed / Bioorganic & Medicinal Chemistry URL: [Link]

Sources

• 1. Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Chemoselective Reduction of Ethyl 7-Nitroindole-3-acetate to Ethyl 7-Aminoindole-3-acetate

Strategic Significance & Mechanistic Insights

7-Aminoindole derivatives are critical building blocks in modern drug discovery, serving as key intermediates in the synthesis of potent antitumor sulfonamides[1] and acyl-homoserine lactone (AHL) mimics for quorum sensing inhibition. The reduction of ethyl 7-nitroindole-3-acetate to its corresponding amine (ethyl 7-aminoindole-3-acetate) presents two distinct chemoselective and handling challenges:

• Ester Preservation: The ethyl acetate moiety at the C3 position is highly susceptible to hydrolysis. Strongly acidic conditions or harsh basic workups (often required in chemical reductions like Fe/HCl or SnCl₂) can cleave the ester, leading to the formation of the undesired carboxylic acid.

• Product Instability: Like many electron-rich aminoindoles, the resulting 7-aminoindole is highly sensitive to air and light. Unprotected aminoindoles have a strong tendency to undergo rapid oxidative dimerization and decomposition[2].

Causality in Experimental Design: To address these challenges, neutral catalytic hydrogenation is the preferred method. It avoids the pH extremes that cause ester hydrolysis and allows for clean, quantitative conversion. Furthermore, because of the amine's instability, all post-reaction processing must be conducted under an inert atmosphere (nitrogen or argon), and the product should ideally be used in situ for subsequent coupling reactions.

Stepwise Reduction Mechanism

The reduction of the nitro group proceeds through a well-characterized sequence of intermediates. The nitro group is first reduced to a nitroso intermediate, followed by a hydroxylamine, and finally the primary amine.

Caption: Stepwise mechanistic reduction pathway from the nitro to the amino group.

Experimental Workflow

Because of the inherent instability of the product, the workflow must be a self-validating system designed to minimize oxygen exposure at every step.

Caption: Experimental workflow for the reduction of ethyl 7-nitroindole-3-acetate.

Validated Experimental Protocols

Protocol A: Catalytic Hydrogenation (Preferred Method)

This method is highly recommended as it provides the cleanest conversion without risking ester hydrolysis.

• Reagents: Ethyl 7-nitroindole-3-acetate (1.0 eq), 10% Palladium on Carbon (10% w/w), Anhydrous Ethanol or Methanol.

• Procedure:

  • Preparation: In a round-bottom flask or a Parr hydrogenation bottle, dissolve ethyl 7-nitroindole-3-acetate in anhydrous ethanol (approx. 10 mL per mmol of substrate).

  • Inerting: Purge the vessel with nitrogen gas for 5 minutes. Carefully add 10% Pd/C (0.1 eq by weight)[1]. Causality: Adding the catalyst under nitrogen prevents solvent ignition, which can occur if dry Pd/C contacts alcohol vapors in the presence of oxygen.

  • Reaction: Evacuate the flask and backfill with hydrogen gas. Maintain a hydrogen atmosphere (via balloon or up to 3 atm pressure) and stir vigorously at room temperature[3].

  • Monitoring: Monitor the reaction via TLC (typically 30% EtOAc in Hexanes). The reaction is usually complete within 2–4 hours.

  • Workup: Purge the system thoroughly with nitrogen to remove residual hydrogen. Filter the mixture through a pad of Celite® under a continuous blanket of nitrogen to remove the palladium catalyst. Wash the pad with deoxygenated ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure at a bath temperature not exceeding 30 °C to prevent thermal degradation. The resulting ethyl 7-aminoindole-3-acetate should be immediately placed under an argon atmosphere and used in situ.

Protocol B: Transfer Hydrogenation (Alternative)

Ideal for laboratories lacking high-pressure hydrogen infrastructure.

• Reagents: Ethyl 7-nitroindole-3-acetate (1.0 eq), 10% Pd/C (10% w/w), Hydrazine hydrate (4–5 eq), Ethanol.

• Procedure:

  • Dissolve the substrate in ethanol and add the 10% Pd/C catalyst under a nitrogen atmosphere.

  • Add hydrazine hydrate dropwise at room temperature. Causality: The addition must be strictly dropwise because the catalytic decomposition of hydrazine into hydrogen gas and nitrogen is highly exothermic. Rapid addition can lead to a reaction runaway and potential hydrazinolysis of the C3-ethyl ester.

  • Stir the mixture for 1–2 hours until gas evolution ceases and TLC indicates complete consumption of the starting material.

  • Filter through Celite®, wash with ethanol, and concentrate under reduced pressure as described in Protocol A.

Protocol C: Chemical Reduction via Stannous Chloride

Used primarily if the substrate contains other reducible functional groups (e.g., alkenes) that must be preserved, though it requires careful handling to protect the ester.

• Reagents: Ethyl 7-nitroindole-3-acetate (1.0 eq), SnCl₂·2H₂O (5.0 eq), Ethanol.

• Procedure:

  • Dissolve the substrate in ethanol and add SnCl₂·2H₂O.

  • Heat the mixture to 70 °C for 2–3 hours.

  • Cool to room temperature. Critical Step: Basify the mixture carefully using saturated aqueous NaHCO₃ until pH > 8 to precipitate tin salts[2]. Causality: Do not use strong bases like NaOH; doing so will rapidly hydrolyze the ethyl ester to the corresponding acetic acid.

  • Filter the resulting suspension through Celite® and extract the aqueous filtrate with ethyl acetate. Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

Quantitative Data Summary

Reduction Method	Reagents & Conditions	Chemoselectivity (Ester)	Reaction Time	Typical Yield	Scalability
Catalytic Hydrogenation	H₂ (1-3 atm), 10% Pd/C, EtOH, RT	Excellent (Neutral)	2 – 4 h	> 90%	High
Transfer Hydrogenation	NH₂NH₂·H₂O, 10% Pd/C, EtOH, RT	Good (Avoid excess heat)	1 – 2 h	85 – 90%	Medium
Chemical Reduction	SnCl₂·2H₂O, EtOH, 70 °C	Moderate (Requires mild base)	2 – 3 h	70 – 80%	Low to Medium

References

• Organic & Biomolecular Chemistry Source: RSC Publishing URL:[Link]

• Synthesis of 7-aminoindole Source: PrepChem.com URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. prepchem.com [prepchem.com]

Application Note: Regioselective Nitration of Indole-3-Acetate Derivatives

This Application Note is designed for organic chemists and process development scientists requiring precise regiocontrol when nitrating indole-3-acetate derivatives. Unlike simple indoles, the pre-existing C3-substituent dictates unique electronic channeling, requiring specific reagent systems to target the C5, C6, or C2 positions.

Executive Summary & Strategic Selection

Indole-3-acetic acid (IAA) esters are electron-rich scaffolds. The C3-alkyl group blocks the most reactive site for Electrophilic Aromatic Substitution (

). Consequently, the regioselectivity of nitration is entirely dependent on the solvent system and protonation state of the indole core.

Decision Matrix: Reagent vs. Regioselectivity

Target Position	Primary Reagent System	Mechanism Driver	Selectivity Profile
C5-Nitro	or Urea Nitrate /	C3-Protonation (Benzene ring activation)	High (>85%)
C6-Nitro	/ Trifluoroacetic Acid (TFA)	Solvent-directed steric/electronic control	Moderate to High
C2-Nitro	/ Acetic Anhydride ( )	N-Nitration Rearrangement	Variable (often requires purification)

Mechanistic Pathways & Logic

The following Graphviz diagram illustrates the decision logic and mechanistic divergence based on reaction conditions.

Figure 1: Mechanistic divergence of indole-3-acetate nitration based on solvent acidity and reagent choice.

Detailed Experimental Protocols

Safety Pre-Requisite: Acetyl Nitrate Warning

CRITICAL: Protocols using Acetic Anhydride and Nitric Acid generate Acetyl Nitrate in situ. This species is thermally unstable.

• NEVER add nitric acid to acetic anhydride at room temperature.

• ALWAYS maintain temperature

  during mixing.

• NEVER heat the reaction above

  without blast shielding.

Protocol A: C5-Selective Nitration (The "Mixed Acid" Standard)

Target: Ethyl 5-nitroindole-3-acetate Mechanism: In strong mineral acid (

), the indole C3 position is protonated, generating an indolenine-like cation. This deactivates the pyrrole ring and directs the electrophile to the benzene ring. The C5 position (para to the nitrogen) is electronically favored over C4/C6/C7.

Materials:

• Ethyl indole-3-acetate (10 mmol, 2.03 g)

• Potassium Nitrate (

  ) or Urea Nitrate (10.5 mmol)

• Conc. Sulfuric Acid (

  , 20 mL)

Step-by-Step:

• Dissolution: Charge a round-bottom flask with

  (20 mL). Cool to in an ice/salt bath.

• Substrate Addition: Slowly add Ethyl indole-3-acetate portion-wise. Ensure temp stays

  . The solution will darken.

• Nitration: Add

  (1.06 g) or Urea Nitrate (1.30 g) in small portions over 20 minutes.

  • Note: Urea nitrate is milder and often cleaner, reducing oxidative tars [1].

• Reaction: Stir at

  for 1 hour, then allow to warm to room temperature (RT) for 1 hour. Monitor by TLC (50% EtOAc/Hexane).

• Quench: Pour the reaction mixture slowly onto 200 g of crushed ice with vigorous stirring. The product should precipitate as a yellow solid.

• Workup: Filter the solid. Wash with cold water (

  ) until filtrate is neutral pH.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Hexane/EtOAc).

Expected Yield: 70–85% Validation:

NMR shows a doublet at C4 ( ) shifted downfield (~8.5 ppm).

Protocol B: C6-Selective Nitration (The TFA Switch)

Target: Ethyl 6-nitroindole-3-acetate Mechanism: In Trifluoroacetic Acid (TFA), the reaction environment is less acidic than

, preventing full C3-protonation. The solvent effects and the bulky nature of the active nitrating species in TFA favor the sterically accessible C6 position over C5 [2].

Materials:

• Ethyl indole-3-acetate (5 mmol)

• Fuming Nitric Acid (

  , >90%, 1.2 eq)[1]

• Trifluoroacetic Acid (TFA, 10 mL)[1]

Step-by-Step:

• Preparation: Dissolve the substrate in TFA (10 mL) under

  atmosphere. Cool to .

• Addition: Add fuming

  dropwise.

  • Tip: Pre-mixing

    in a small amount of TFAA (Trifluoroacetic anhydride) can enhance the regioselectivity by generating trifluoroacetyl nitrate.

• Reaction: Stir at

  for 30 mins, then for 2 hours.

• Quench: Pour into ice water. Neutralize carefully with saturated

  (Caution: foaming).

• Extraction: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over

  .[2][3]

• Purification: Column chromatography is required to separate C6 (major) from C5/C4 isomers.

Expected Yield: 50–65% (C6 isomer).

Protocol C: C2-Nitration (Pyrrole Functionalization)

Target: Ethyl 2-nitroindole-3-acetate Mechanism: Reaction with Acetyl Nitrate (

) initially attacks the indole Nitrogen (kinetic control). The resulting N-nitro species undergoes a rearrangement (migration) to C2. If C3 were open, it would go to C3.[1] Since C3 is blocked by the acetate, it settles at C2 [3].

Materials:

• Ethyl indole-3-acetate (5 mmol)

• Acetic Anhydride (

  , 15 mL)

• Fuming Nitric Acid (5.5 mmol)

Step-by-Step:

• Reagent Generation (Critical): In a separate vial, cool

  (5 mL) to . Add dropwise.[4][5][6] Stir 10 mins. Do not store this reagent.

• Substrate Prep: Dissolve indole ester in

  (10 mL) and cool to (Acetone/Dry Ice bath).

• Addition: Add the cold Acetyl Nitrate solution dropwise to the substrate.[6]

• Reaction: Stir at

  for 1 hour.

  • Note: Allowing the temp to rise

    increases the ratio of C6-nitro product. Keep it cold for C2 selectivity.

• Quench: Pour onto ice/ammonia mixture to hydrolyze the anhydride.

• Workup: Extract with EtOAc.

• Purification: This reaction often yields a mixture of 2-nitro (target) and 6-nitro. Rigorous chromatography is required.

Expected Yield: 30–45% (C2 isomer).

Analytical Validation (Self-Validating System)

To confirm regiochemistry without X-ray crystallography, use

NMR coupling constants ( ) of the aromatic protons.[1]

Isomer	Key NMR Signal (Aromatic Zone)	Diagnostic Coupling
5-Nitro	H4 appears as a doublet (d) at ~8.5-8.6 ppm.	Meta-coupling ( ).[1] No Ortho coupling for H4.
6-Nitro	H7 appears as a singlet/doublet at ~8.3 ppm.	H5 shows ortho-coupling ( ) and H7 shows meta ( ).
2-Nitro	NH signal shifts significantly; H2 is absent.	H4, H5, H6, H7 pattern remains intact (4 protons on benzene ring).[1]

References

• Pandita, S., & Ishpujani, R. (2022).[1] An Environmentally Friendly, Efficient, and Facile Methodology for the Nitration of Aromatic Compounds Using Urea Nitrate. Rasayan Journal of Chemistry, 15(4), 2933-2937.[1] Link

• Gribble, G. W., et al. (1992).[1] Regioselective Nitration of N-Protected Indoles. Journal of Organic Chemistry. (Contextualized from Synthesis and Reactions of N-Protected 3-Nitroindoles, Synthesis 1999(7): 1117-1122). Link[1]

• Zhang, Y., et al. (2023).[1][7] Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions (Mechanistic insight on Acetyl Nitrate). RSC Advances, 13, 26978-26984. Link

• BenchChem Technical Support. (2025). A Comparative Analysis of Nitrating Agents for Indole Functionalization. BenchChem Protocols. Link

Sources

• 1. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Note: Regioselective Preparation of 7-Nitroindole via Modified Leimgruber-Batcho Synthesis

Introduction & Strategic Overview

7-Nitroindole is a highly sought-after privileged scaffold in medicinal chemistry, serving as a critical precursor for 7-aminoindoles, kinase inhibitors, and complex tricyclic pharmacophores. However, synthesizing 7-nitroindole presents a notorious challenge. Direct electrophilic nitration of indole typically favors the C3 or C5 positions, and indirect nitration routes (such as the 1-acetylindoline-2-sulfonate method) require lengthy, multi-step sequences[1, 3].

The Leimgruber-Batcho (L-B) indole synthesis is traditionally the most robust method for constructing the indole core from o-nitrotoluene derivatives [2]. Yet, applying the standard L-B protocol to 2,3-dinitrotoluene introduces a critical chemoselectivity dilemma: the reductive cyclization step indiscriminately reduces both the C2 and C3 nitro groups, yielding 7-aminoindole instead of the target 7-nitroindole.

To bypass this over-reduction, this application note details a specialized, field-proven modification of the L-B synthesis. By replacing the standard catalytic hydrogenation with a high-pressure ammonolysis cyclization (adapted from U.S. Patent 4,506,078) [1], researchers can successfully construct the indole ring while preserving the C7-nitro functional group.

Mechanistic Insights: The Over-Reduction Dilemma

The classical Leimgruber-Batcho synthesis operates via a two-step sequence:

• Enamine Formation: The acidic benzylic methyl group of an o-nitrotoluene condenses with N,N-dimethylformamide dimethyl acetal (DMFDMA) to form a β-dimethylamino-o-nitrostyrene intermediate.

• Reductive Cyclization: The ortho-nitro group is reduced to an aniline, which subsequently undergoes intramolecular Michael-type addition to the enamine, eliminating dimethylamine to form the indole.

When utilizing 2,3-dinitrotoluene as the starting material, standard reductants (e.g., H₂/Pd-C, Fe/AcOH, or TiCl₃) cannot easily differentiate between the two sterically and electronically similar nitro groups. Consequently, global reduction occurs.

The Ammonolysis Solution: To preserve the C7-nitro group, the reductive step is completely abandoned. Instead, the β-dimethylamino-2,3-dinitrostyrene intermediate is subjected to aqueous ammonia under high thermal stress (150 °C, ~345 psi). Ammonia acts as a nucleophile, displacing the dimethylamine group to form a primary enamine (or its imine tautomer). Under high pressure and temperature, this intermediate undergoes an intramolecular, redox-neutral condensation with the adjacent C2-nitro group. This ejects water and forms the aromatic indole core, leaving the C3-nitro group (which becomes the C7-nitro group of the indole) completely intact[1].

Pathway Visualization

Reaction pathways in the Leimgruber-Batcho synthesis of 7-nitroindole.

Quantitative Data: Comparative Cyclization Outcomes

The table below summarizes the divergent outcomes of the enamine intermediate depending on the chosen cyclization strategy. While the ammonolysis method has a lower isolated yield, it is the only direct L-B pathway that successfully retains the nitro group.

Cyclization Strategy	Reagents & Conditions	Primary Product	Isolated Yield	Mechanistic Pathway
Standard Reduction	H₂, 10% Pd/C, MeOH, 25 °C	7-Aminoindole	>85%	Global reduction of both -NO₂ groups
Standard Reduction	Fe powder, AcOH, 80 °C	7-Aminoindole	75%	Global reduction of both -NO₂ groups
Ammonolysis (Modified)	Aq. NH₃ (28%), 150 °C, 345 psi	7-Nitroindole	25–30%	Displacement & thermal condensation

Experimental Protocols

Protocol 1: Synthesis of β-Dimethylamino-2,3-dinitrostyrene

Causality Note: Pyrrolidine is added as a nucleophilic catalyst. It rapidly exchanges with DMFDMA to form a more reactive aminal intermediate, significantly accelerating the condensation with the weakly acidic methyl group of 2,3-dinitrotoluene.

Reagents:

• 2,3-Dinitrotoluene: 10.0 g (54.9 mmol)

• N,N-Dimethylformamide dimethyl acetal (DMFDMA): 11.0 mL (82.4 mmol, 1.5 eq)

• Pyrrolidine: 0.45 mL (5.5 mmol, 0.1 eq)

• Anhydrous DMF: 30 mL

Step-by-Step Methodology:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2,3-dinitrotoluene in anhydrous DMF under a nitrogen atmosphere.

• Activation: Add DMFDMA and pyrrolidine via syringe.

• Thermal Condensation: Heat the reaction mixture to 110 °C using an oil bath. Stir continuously for 3 to 5 hours.

• Self-Validation (Visual & TLC): The reaction is self-indicating. The initial pale-yellow solution will rapidly transition to a deep, dark red. Confirm completion via TLC (Hexane/EtOAc 7:3); the starting material (Rf ~0.6) should be entirely replaced by a dark red spot (Rf ~0.3).

• Isolation: Cool the mixture to room temperature and concentrate under reduced pressure to remove DMF and unreacted DMFDMA. Triturate the resulting dark red viscous oil with cold methanol to induce crystallization. Filter and dry the dark red solid in vacuo.

Protocol 2: High-Pressure Ammonolysis Cyclization

Causality Note: This step requires a specialized high-pressure autoclave. The high temperature (150 °C) is strictly necessary to provide the activation energy for the intramolecular condensation of the primary enamine with the ortho-nitro group. Lower temperatures will stall the reaction at the displaced enamine intermediate.

Reagents:

• β-Dimethylamino-2,3-dinitrostyrene (Enamine): 5.0 g (21.1 mmol)

• Aqueous Ammonia (28-30% NH₃): 50 mL

Step-by-Step Methodology:

• Reactor Charging: Transfer the dark red enamine solid into a 100 mL stainless steel high-pressure autoclave reactor equipped with a mechanical stirrer and a pressure gauge.

• Ammonia Addition: Add the aqueous ammonia solution. Seal the autoclave tightly, ensuring all O-rings are properly seated to prevent pressure leaks.

• Thermal Cyclization: Heat the reactor to 150 °C. Self-Validation: Monitor the pressure gauge; as the temperature reaches 150 °C, the internal pressure should stabilize at approximately 345 psi.

• Incubation: Maintain heating and vigorous stirring for 15 hours.

• Quenching & Depressurization: Turn off the heating mantle and allow the reactor to cool to room temperature. Critical Safety Step: Carefully and slowly open the vent valve in a well-ventilated fume hood to release the residual ammonia gas before opening the reactor.

• Extraction: Transfer the aqueous reaction mixture to a separatory funnel. Extract with Ethyl Acetate (3 × 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude material will appear as a dark brown residue.

• Chromatography: Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc gradient 9:1 to 7:3).

• Final Validation: 7-Nitroindole elutes as a distinct yellow band. Evaporate the solvent to yield the product as a bright yellow solid (Rf ~0.4 in Hexane/EtOAc 7:3).

Troubleshooting & Optimization

• Low Pressure Readings in Protocol 2: If the pressure fails to reach ~345 psi at 150 °C, the autoclave seal is compromised. This will lead to the evaporation of ammonia and a stalled reaction. Abort, cool, reseal, and restart.

• Presence of 7-Aminoindole: If 7-aminoindole is detected in the final product, it indicates contamination with a reducing agent or transition metal catalyst in the reactor vessel. Ensure the autoclave is rigorously cleaned and passivated prior to the ammonolysis step.

• Yield Expectations: The ammonolysis cyclization inherently proceeds with a lower yield (~25-30%) compared to standard reductive L-B cyclizations [1]. This is a recognized thermodynamic trade-off required to bypass the over-reduction of the C7-nitro group. Scale the initial enamine synthesis accordingly to meet final mass requirements.

References

• "Method for producing 7-nitroindoles" (JP2001019671A referencing U.S. Pat. No. 4,506,078).

• "Practical Methodologies for the Synthesis of Indoles". Chemical Reviews (ACS Publications).[Link]

Application Notes and Protocols for the Selective C-3 Alkylation of 7-Nitroindole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of C-3 Functionalization in an Electron-Deficient Indole Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals and bioactive natural products. The functionalization of the indole scaffold, particularly at the C-3 position, is a critical step in the synthesis of these valuable compounds. However, the introduction of an electron-withdrawing group, such as a nitro moiety at the 7-position, profoundly alters the electronic landscape of the indole ring. This modification, while often desirable for modulating the pharmacological properties of the final molecule, presents a significant challenge to the synthetic chemist. The reduced nucleophilicity of the C-3 position in 7-nitroindole necessitates a departure from standard indole alkylation protocols and a careful consideration of reaction conditions to achieve the desired regioselectivity and yield.

These application notes provide a comprehensive guide to the reaction conditions for the selective alkylation of 7-nitroindole at the C-3 position. We will delve into the mechanistic underpinnings of the key transformations, offer detailed experimental protocols for promising methodologies, and provide insights into overcoming the challenges associated with this transformation.

Mechanistic Considerations: The Impact of the 7-Nitro Group on Reactivity

The C-3 position of the indole ring is inherently the most nucleophilic, making it the preferred site for electrophilic attack. This is due to the ability of the nitrogen atom to stabilize the resulting cationic intermediate through resonance. However, the strongly electron-withdrawing nature of the nitro group at the 7-position significantly diminishes the electron density of the entire indole ring system, thereby deactivating it towards electrophilic substitution.

This deactivation has several important consequences for C-3 alkylation:

• Reduced Reactivity: Harsher reaction conditions, such as stronger Lewis acids, higher temperatures, or more reactive electrophiles, are often required to drive the reaction forward.

• Potential for N-Alkylation: Under strongly basic conditions used to deprotonate the indole nitrogen, competing N-alkylation can become a significant side reaction.

• Alternative Reaction Pathways: In some cases, the presence of the nitro group can lead to unexpected reaction pathways, such as the formation of isatin derivatives.

Understanding these electronic effects is paramount to selecting the appropriate reaction strategy and optimizing the conditions for a successful C-3 alkylation of 7-nitroindole.

Strategic Approaches to C-3 Alkylation of 7-Nitroindole

Given the challenges outlined above, several strategies can be employed to effect the C-3 alkylation of 7-nitroindole. The choice of method will depend on the nature of the desired alkyl group and the overall synthetic strategy.

Lewis Acid-Catalyzed Friedel-Crafts Alkylation

The Friedel-Crafts reaction is a classic method for forming carbon-carbon bonds to aromatic rings. For electron-deficient indoles like 7-nitroindole, a strong Lewis acid is typically required to activate the electrophile and facilitate the reaction.

Key Considerations:

• Lewis Acid: Boron trifluoride etherate (BF₃·OEt₂) is a commonly used and effective Lewis acid for this transformation.[1][2] Other Lewis acids such as AlCl₃ can also be employed.[3]

• Electrophile: Activated electrophiles, such as α,β-unsaturated carbonyl compounds (e.g., maleimides), nitroalkenes, or benzylic alcohols, are often necessary to overcome the reduced nucleophilicity of the 7-nitroindole.[1][4]

• Solvent: Aprotic solvents such as dichloromethane (DCM), 1,2-dichloroethane (DCE), or nitromethane are typically used.

• Temperature: Reactions may require elevated temperatures to proceed at a reasonable rate.

Experimental Protocols

Protocol 1: BF₃·OEt₂-Catalyzed C-3 Alkylation with N-Substituted Maleimides

This protocol describes the alkylation of 7-nitroindole with an N-substituted maleimide, a class of electrophiles known to react with electron-deficient indoles in the presence of a Lewis acid.[1][2]

Materials:

• 7-Nitroindole

• N-substituted maleimide (e.g., N-phenylmaleimide)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 7-nitroindole (1.0 equiv) and the N-substituted maleimide (1.1 equiv).

• Add anhydrous DCE to dissolve the starting materials.

• Cool the solution to 0 °C in an ice bath.

• Slowly add BF₃·OEt₂ (1.2 equiv) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and then heat to 60-80 °C.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 3-(N-substituted-2,5-dioxo-pyrrolidin-3-yl)-7-nitroindole.

Transition Metal-Catalyzed Alkylation using a "Borrowing Hydrogen" Strategy

The "borrowing hydrogen" or "hydrogen autotransfer" methodology offers a green and atom-economical approach to C-C bond formation. In this strategy, a transition metal catalyst temporarily "borrows" hydrogen from an alcohol to form an aldehyde in situ. This aldehyde then reacts with the nucleophile (in this case, 7-nitroindole), and the catalyst subsequently returns the hydrogen to the resulting intermediate to afford the alkylated product and regenerate the catalyst, with water as the only byproduct.[5][6][7]

While this method is well-established for electron-rich indoles, its application to electron-deficient systems like 7-nitroindole is less common and may require more active catalysts or harsher conditions.

Key Considerations:

• Catalyst: Nickel, iridium, and ruthenium complexes have been shown to be effective for the C-3 alkylation of indoles with alcohols.[5] For 7-nitroindole, a more electron-rich and potent catalyst may be necessary.

• Alkylating Agent: Primary and secondary benzylic and aliphatic alcohols can be used.

• Base: A base, such as potassium carbonate (K₂CO₃) or potassium tert-butoxide (KOtBu), is often required to facilitate the deprotonation of the indole and/or the alcohol.

• Solvent: High-boiling point solvents like toluene, xylene, or dioxane are typically used.

• Temperature: These reactions are generally run at elevated temperatures (100-150 °C).

Protocol 2: Nickel-Catalyzed C-3 Alkylation with Benzyl Alcohol (Adapted for 7-Nitroindole)

This protocol is an adaptation of a known procedure for the C-3 alkylation of indoles and will likely require optimization for 7-nitroindole.

Materials:

• 7-Nitroindole

• Benzyl alcohol

• Nickel(II) acetylacetonate (Ni(acac)₂)

• A suitable ligand (e.g., a phosphine ligand like Xantphos)

• Potassium tert-butoxide (KOtBu)

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add Ni(acac)₂ (5-10 mol%) and the phosphine ligand (10-20 mol%).

• Add anhydrous toluene and stir for 10-15 minutes.

• Add 7-nitroindole (1.0 equiv), benzyl alcohol (1.5 equiv), and KOtBu (1.2 equiv).

• Seal the Schlenk tube and heat the reaction mixture to 120-140 °C.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Summary of Reaction Conditions

Method	Catalyst/Reagent	Alkylating Agent	Base	Solvent	Temperature (°C)	Key Considerations
Friedel-Crafts	BF₃·OEt₂	N-substituted maleimides	-	DCE	60-80	Requires activated electrophiles.
Friedel-Crafts	AlCl₃	Alkenes/Alcohols	-	Nitromethane/DCE	RT to reflux	Prone to carbocation rearrangements.[8]
Borrowing Hydrogen	Ni, Ir, or Ru complexes	Alcohols	K₂CO₃, KOtBu	Toluene, Xylene	100-150	Atom-economical; may require optimization for 7-nitroindole.
With Alkyl Halides	-	Alkyl Halides	Strong Base (e.g., NaH)	DMF, THF	RT to 80	High risk of N-alkylation.[9]

Troubleshooting and Optimization

• Low Yield:

  • Cause: Incomplete reaction due to the deactivating effect of the nitro group.

  • Solution: Increase the reaction temperature, prolong the reaction time, or use a more reactive electrophile or a more active catalyst system. For Friedel-Crafts reactions, increasing the stoichiometry of the Lewis acid may be beneficial.

• Poor Regioselectivity (Significant N-Alkylation):

  • Cause: Use of strong bases that lead to a high concentration of the indolide anion.

  • Solution: Avoid strongly basic conditions where possible. Lewis acid-catalyzed reactions or "borrowing hydrogen" methods that do not require strong bases are preferable. If a base is necessary, a weaker inorganic base like K₂CO₃ may favor C-alkylation over a strong base like NaH.

• Formation of Byproducts (e.g., Isatins):

  • Cause: Over-oxidation or alternative reaction pathways promoted by the nitro group.

  • Solution: Carefully control the reaction conditions, particularly temperature and the choice of reagents. Milder conditions are less likely to lead to side reactions.

• Purification Challenges:

  • Cause: The presence of the polar nitro group can make purification by chromatography more challenging.

  • Solution: Use a more polar solvent system for column chromatography. Recrystallization or acid-base extraction may also be effective purification techniques.[10]

Visualization of Key Concepts

Reaction Mechanism: Lewis Acid-Catalyzed Friedel-Crafts Alkylation

Caption: Mechanism of Lewis Acid-Catalyzed C-3 Alkylation.

Experimental Workflow: General Procedure

Caption: General Experimental Workflow for C-3 Alkylation.

Conclusion

The selective C-3 alkylation of 7-nitroindole is a challenging yet achievable transformation that opens the door to a wide array of novel and potentially bioactive molecules. Success in this endeavor hinges on a thorough understanding of the electronic effects of the nitro group and the careful selection and optimization of reaction conditions. The protocols and insights provided in these application notes serve as a valuable starting point for researchers venturing into the functionalization of this important, yet demanding, indole scaffold. By leveraging strategies such as Lewis acid catalysis and transition metal-mediated "borrowing hydrogen" reactions, and by anticipating and mitigating potential side reactions, chemists can effectively navigate the complexities of this reaction and unlock the synthetic potential of 7-nitroindole.

References

• BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies. Molecules. 2021. [Link]

• Nickel-catalysed chemoselective C-3 alkylation of indoles with alcohols through a borrowing hydrogen method. Chemical Communications. [Link]

• Nickel-catalyzed C3-alkylation of indoles with alcohols via a borrowing hydrogen strategy. New Journal of Chemistry. [Link]

• Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances. [Link]

• 3-Nitroindoles Serving as N-Centered Nucleophiles for Aza-1,6-Michael Addition to para-Quinone Methides. Molecules. 2023. [Link]

• Radical synthesis of 3-nitroindoles. ResearchGate. [Link]

• Microwave-assisted synthesis of 3-nitroindoles from N-aryl enamines via intramolecular arene-alkene coupling. Tetrahedron Letters. 2013. [Link]

• Hydrogen borrowing enabled Cp*Ir(III)-catalyzed C3 alkylation of indoles and oxindoles. Organic & Biomolecular Chemistry. 2026. [Link]

• Synthesis and Reactions of Nitroindoles. ResearchGate. [Link]

• Friedel–Crafts alkylation reaction with fluorinated alcohols as hydrogen-bond donors and solvents. Beilstein Journal of Organic Chemistry. [Link]

• C3-Alkylation of Indoles and Oxindoles by Alcohols by means of Borrowing Hydrogen Methodology. ResearchGate. [Link]

• Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block. HETEROCYCLES. 2017. [Link]

• Iron‐Catalyzed Borrowing Hydrogen C‐Alkylation of Oxindoles with Alcohols. Chemistry – An Asian Journal. [Link]

• Protecting groups in organic synthesis. Unknown Source. [Link]

• Protecting Groups in Organic Synthesis-1. UT Southwestern Medical Center. [Link]

• Electrophilic substitution at the indole. quimicaorganica.org. [Link]

• Friedel-Crafts Alkylation. Chemistry Steps. [Link]

• Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. Molecules. [Link]

• Transition Metal-Free C3 Arylation of Indoles with Aryl Halides. Journal of the American Chemical Society. [Link]

• Catalytic asymmetric tandem Friedel–Crafts alkylation/Michael addition reaction for the synthesis of highly functionalized chromans. Beilstein Journal of Organic Chemistry. [Link]

• Friedel-Crafts Alkylation Reaction. Mettler-Toledo. [Link]

• Protection of Functional Groups. Unknown Source. [Link]

• Reaction: Alkylation via Friedel-Crafts. LibreTexts Chemistry. [Link]

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. LibreTexts Chemistry. [Link]

• Cu(OTf)2-catalyzed C3 aza-Friedel–Crafts alkylation of indoles with N,O-acetals. Organic & Biomolecular Chemistry. [Link]

• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies. PMC. [Link]

• AlCl3·6H2O-Catalyzed Friedel-Crafts Alkylation of Indoles by the para-Quinone Methide Moiety of Celastrol. Molecules. 2017. [Link]

• Electrophilic Aromatic Substitution of a BN Indole. PMC. [Link]

• Electrophilic aromatic substitution. Wikipedia. [Link]

• Study on the Alkylation Reactions of N(7)-Unsubstituted 1,3-Diazaoxindoles. PubMed. [Link]

• Aromatic Electrophilic substitution. Unknown Source. [Link]

• CL7/Im7 Expression and purification protocol. Wolfson Centre for Applied Structural Biology. [Link]

• in the chemical literature: N-alkylation of an indole. YouTube. [Link]

• Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction. Organic Chemistry Highlights. [Link]

• Protocols and tips in protein purification or How to purify protein in one day. Squarespace. [Link]

• C7-derivatization of C3-alkylindoles including tryptophans and tryptamines. PubMed. [Link]

• Iron-catalyzed regioselective C–H alkylation of indoles: an additive-free approach in renewable solvent. Green Chemistry. [Link]

Sources

• 1. abis-files.metu.edu.tr [abis-files.metu.edu.tr]
• 2. BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Friedel–Crafts alkylation reaction with fluorinated alcohols as hydrogen-bond donors and solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrogen borrowing enabled Cp*Ir(III)-catalyzed C3 alkylation of indoles and oxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Iron‐Catalyzed Borrowing Hydrogen C‐Alkylation of Oxindoles with Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Evaluating the Antitumor Efficacy of Nitroindoles: A Guide to Cell Viability Assay Protocols

Introduction: The Therapeutic Promise of Nitroindoles in Oncology

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activity.[1] Among these, nitroindole derivatives have emerged as a particularly promising class of antitumor agents.[2][3][4] Their mechanisms of action are often multifaceted, targeting key vulnerabilities in cancer cells. A significant number of these compounds function by stabilizing G-quadruplex structures in the promoter regions of oncogenes like c-Myc, leading to the downregulation of its expression.[2][3][4] This disruption of a critical transcription factor, implicated in up to 80% of human cancers, can induce cell cycle arrest and trigger apoptosis.[2][3] Furthermore, many nitroindole-based agents have been shown to elevate intracellular levels of reactive oxygen species (ROS), introducing a state of oxidative stress that contributes to their cytotoxic effects.[2][3][4]

Given the diverse and potent mechanisms of nitroindole compounds, accurately assessing their impact on cancer cell viability is a cornerstone of their preclinical development. Cell viability assays are indispensable tools in drug discovery, providing critical data on the cytotoxic and cytostatic effects of new chemical entities.[5] These assays allow researchers to quantify cell survival and proliferation, enabling the determination of key parameters like the half-maximal inhibitory concentration (IC50), which is a measure of a drug's potency.[6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the selection and execution of appropriate cell viability assays for evaluating nitroindole antitumor agents. We will delve into the principles behind commonly employed assays, provide detailed, step-by-step protocols, and discuss the interpretation of results in the context of the unique mechanisms of action of nitroindoles.

The Scientific Rationale: Choosing the Right Assay for Nitroindoles

The choice of a cell viability assay should be guided by the specific research question and the anticipated mechanism of action of the nitroindole compound under investigation. While simple endpoint assays that measure the number of viable cells are essential for initial screening and determining potency, a deeper understanding of the compound's effects requires a more nuanced approach. Assays that can distinguish between cytostatic effects (inhibition of proliferation) and cytotoxic effects (cell death) are crucial.[7]

Furthermore, given that many nitroindoles induce apoptosis and oxidative stress, incorporating assays that specifically measure these phenomena can provide invaluable mechanistic insights.[2][3][4] Therefore, a well-rounded evaluation of a nitroindole's antitumor activity will often involve a tiered approach, starting with robust, high-throughput viability assays and progressing to more detailed mechanistic studies.

Here, we present detailed protocols for two widely used and complementary cell viability assays: the MTT assay and the Sulforhodamine B (SRB) assay. We will also discuss the principles and applications of assays for apoptosis and reactive oxygen species, which are particularly relevant for characterizing nitroindole compounds.

Core Viability Assessment: Foundational Protocols

MTT Assay: A Measure of Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.[8][9][10] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of metabolically active cells.[9]

• Cell Seeding: The initial number of cells seeded is critical for ensuring that they are in the logarithmic growth phase during the assay, leading to reproducible results.

• Compound Treatment: A range of concentrations is used to determine the dose-dependent effects of the nitroindole agent and to calculate the IC50 value.

• MTT Incubation: This is the crucial step where metabolically active cells convert MTT to formazan. The incubation time is optimized to allow for sufficient formazan production without causing cytotoxicity from the MTT itself.[10]

• Solubilization: The water-insoluble formazan crystals are dissolved in a solvent (e.g., DMSO, isopropanol with HCl) to allow for spectrophotometric quantification.[8][12]

• Absorbance Reading: The absorbance of the solubilized formazan is measured, typically at a wavelength of 570-590 nm.[11]

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Addition: Treat the cells with a serial dilution of the nitroindole compound. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Reagent Addition: After the incubation period, carefully remove the culture medium. Add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well.[8][12]

• Formazan Formation: Incubate the plate at 37°C for 3-4 hours.[8][12]

• Solubilization: Carefully aspirate the MTT solution. Add 150 µL of MTT solvent (e.g., 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[8][12]

• Absorbance Measurement: Wrap the plate in foil and shake on an orbital shaker for 15 minutes to ensure complete dissolution.[12] Read the absorbance at an OD of 590 nm within 1 hour.[11][12]

• Data Analysis: Subtract the background absorbance from all readings.[12] Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Parameter	Recommendation
Cell Seeding Density	1,000 - 100,000 cells/well (cell line dependent)[13]
MTT Concentration	5 mg/mL in PBS[11][12]
Incubation Time (MTT)	2 - 4 hours[13]
Solubilization Agent	DMSO or Acidified Isopropanol
Absorbance Wavelength	570 - 590 nm[11]
Data Output	% Cell Viability, IC50

Table 1: Key Parameters for the MTT Assay

Sulforhodamine B (SRB) Assay: A Measure of Total Protein Content

The Sulforhodamine B (SRB) assay is a colorimetric method that relies on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[14][15] The amount of bound dye is directly proportional to the total protein mass, which serves as a proxy for cell number.[16][17] This assay is less susceptible to interference from compounds that may affect mitochondrial function, making it a valuable orthogonal method to the MTT assay.

• Cell Fixation: Trichloroacetic acid (TCA) is used to fix the cells, precipitating proteins and making them accessible for staining.

• SRB Staining: The SRB dye binds to the proteins in a stoichiometric manner.

• Washing: Unbound dye is removed with a weak acetic acid solution to reduce background signal.

• Solubilization: The protein-bound dye is solubilized with a basic solution (e.g., Tris base) for quantification.[16]

• Absorbance Measurement: The absorbance of the solubilized dye is measured, typically at a wavelength of 510-565 nm.[15][16]

• Cell Plating and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Cell Fixation: After the treatment incubation, gently add 50 µL of cold 10% (w/v) TCA to each well without removing the culture medium.[15] Incubate the plate at 4°C for 1 hour.[15]

• Washing: Carefully remove the supernatant. Wash the wells five times with 200 µL of 1% (v/v) acetic acid to remove excess TCA and unbound dye.[15] Allow the plates to air dry completely.[15]

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well.[17] Incubate at room temperature for 30 minutes.[15]

• Removal of Unbound Dye: Quickly wash the wells four times with 200 µL of 1% (v/v) acetic acid to remove the unbound SRB dye.[15] Allow the plates to air dry completely.[15]

• Solubilization of Bound Dye: Add 200 µL of 10 mM Tris base solution to each well.[15] Place the plate on a shaker for 10 minutes to solubilize the protein-bound dye.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 565 nm using a microplate reader.[15]

• Data Analysis: Subtract the background absorbance. Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Parameter	Recommendation
Fixative	10% (w/v) Trichloroacetic Acid (TCA)
SRB Concentration	0.4% (w/v) in 1% Acetic Acid
Staining Time	30 minutes
Solubilization Agent	10 mM Tris Base
Absorbance Wavelength	510 - 565 nm
Data Output	% Cell Viability, IC50

Table 2: Key Parameters for the SRB Assay

Delving Deeper: Mechanistic Assays for Nitroindoles

To complement the data from primary viability screens, it is highly recommended to investigate the specific mechanisms by which nitroindole compounds induce cell death.

Apoptosis Assays: Unraveling Programmed Cell Death

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.[7][18] There are several methods to detect apoptosis, each targeting a different stage of the process.[19]

• Annexin V Staining: In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[20] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye (e.g., FITC) to detect apoptotic cells by flow cytometry or fluorescence microscopy.

• Caspase Activity Assays: Caspases are a family of proteases that are central to the execution of apoptosis.[21] Assays are available to measure the activity of key caspases, such as caspase-3, -8, and -9, using colorimetric or fluorometric substrates.[20]

• Mitochondrial Membrane Potential (ΔΨm) Assays: A hallmark of the intrinsic apoptotic pathway is the disruption of the mitochondrial membrane potential.[20] Dyes like JC-1 can be used to monitor changes in ΔΨm. In healthy cells, JC-1 forms aggregates that fluoresce red, while in apoptotic cells with depolarized mitochondria, it remains as monomers and fluoresces green.[20]

Reactive Oxygen Species (ROS) Detection: Assessing Oxidative Stress

Since many nitroindoles are known to induce ROS production, quantifying intracellular ROS levels can provide direct evidence for this mechanism of action.[2][3][4]

• DCFH-DA Assay: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[22] The fluorescence intensity is proportional to the amount of ROS and can be measured using a microplate reader, flow cytometer, or fluorescence microscope.[22]

• Dihydroethidium (DHE) Assay: DHE is another fluorescent probe that is particularly useful for detecting superoxide radicals.[23]

Experimental Workflow and Signaling Pathways

A logical experimental workflow for evaluating nitroindole antitumor agents would progress from broad screening to more focused mechanistic studies.

Caption: A typical experimental workflow for the evaluation of nitroindole antitumor agents.

The antitumor effects of many nitroindole derivatives are mediated through specific signaling pathways.

Caption: Proposed mechanism of action for a nitroindole antitumor agent.

Conclusion and Future Perspectives

The protocols and strategies outlined in this application note provide a robust framework for the comprehensive evaluation of nitroindole antitumor agents. By employing a combination of foundational cell viability assays and more detailed mechanistic studies, researchers can gain a thorough understanding of a compound's potency and mode of action. This multi-faceted approach is essential for identifying the most promising candidates for further preclinical and clinical development. As our understanding of the complex signaling networks in cancer cells continues to grow, the integration of these and other advanced cell-based assays will be critical in the quest for more effective and targeted cancer therapies. The 5-nitroindole scaffold, in particular, represents a promising starting point for the design of novel anticancer drugs that can simultaneously target oncogene expression and induce oxidative stress, offering a dual-pronged attack on cancer cell survival.[2]

References

• Application of 5-Nitroindole in Anticancer Drug Discovery: Application Notes and Protocols - Benchchem.
• Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray.
• Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - Bio-protocol.
• Cell Apoptosis Assay Services I Reaction Biology.
• Protocol for Cell Viability Assays - BroadPharm.
• Application Notes and Protocols for Sulforhodamine B (SRB) Assay: Evaluating the Cytotoxicity of Actinopyrone C - Benchchem.
• Cell quantitation: SRB Assay - Cellculture2 - Altervista.
• MTT Assay Protocol.

• Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC. Available from: [Link]

• Application of 7-Nitroindole in the Synthesis of Antitumor Sulfonamides - Benchchem.
• MTT Cell Proliferation Assay Kit (Colorimetric) NBP2-54883 Manual - Bio-Techne.

• Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov - SciELO. Available from: [Link]

• Choosing an Apoptosis Detection Assay | Biocompare: The Buyer's Guide for Life Scientists. Available from: [Link]

• (PDF) Sulforhodamine B colorimetric assay for cytoxicity screening - ResearchGate. Available from: [Link]

• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification.

• Apoptosis assays for quantifying the bioactivity of anticancer drug products - PubMed. Available from: [Link]

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity - PubMed. Available from: [Link]

• Demystifying ROS Detection: Choosing the Right Method to Unveil Oxidative Stress - Elabscience.

• In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages - SciSpace. Available from: [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents | ACS Omega. Available from: [Link]

• Reactive Oxygen Species (ROS) Detection | BMG LABTECH. Available from: [Link]

• High Throughput Screening Assessment of Reactive Oxygen Species (ROS) Generation using Dihydroethidium (DHE) Fluorescence Dye - PMC. Available from: [Link]

• Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy - PMC. Available from: [Link]

• Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights - MDPI. Available from: [Link]

• Antiproliferative and Pro-Apoptotic Effect of Novel Nitro-Substituted Hydroxynaphthanilides on Human Cancer Cell Lines - PMC - NIH. Available from: [Link]

• Inducing apoptosis using chemical treatment and acidic pH, and detecting it using the Annexin V flow cytometric assay | PLOS One. Available from: [Link]

• Induction of human neutrophil apoptosis by nitric oxide donors: evidence for a caspase-dependent, cyclic-GMP-independent, mechanism - PubMed. Available from: [Link]

• Involvement of Both Extrinsic and Intrinsic Apoptotic Pathways in Tridecylpyrrolidine-Diol Derivative-Induced Apoptosis In Vitro - MDPI. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lifesciences.danaher.com [lifesciences.danaher.com]
• 6. noblelifesci.com [noblelifesci.com]
• 7. Apoptosis assays for quantifying the bioactivity of anticancer drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. broadpharm.com [broadpharm.com]
• 9. scielo.br [scielo.br]
• 10. scispace.com [scispace.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. cyrusbio.com.tw [cyrusbio.com.tw]
• 13. atcc.org [atcc.org]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. Cell quantitation: SRB Assay - Cellculture2 [cellculture2.altervista.org]
• 18. Apoptosis Assays [sigmaaldrich.com]
• 19. biocompare.com [biocompare.com]
• 20. reactionbiology.com [reactionbiology.com]
• 21. Antiproliferative and Pro-Apoptotic Effect of Novel Nitro-Substituted Hydroxynaphthanilides on Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Demystifying ROS Detection: Choosing the Right Method to Unveil Oxidative Stress [elabscience.com]
• 23. High Throughput Screening Assessment of Reactive Oxygen Species (ROS) Generation using Dihydroethidium (DHE) Fluorescence Dye - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 7-Nitroindole Reduction

Welcome to the Technical Support Center for the reduction of 7-nitroindole to 7-aminoindole. As a Senior Application Scientist, I frequently see researchers struggle with this specific transformation. 7-Aminoindole is a critical intermediate for synthesizing biologically active compounds, including antitumor sulfonamides and bacterial quorum-sensing inhibitors[1]. However, the inherent instability of the 7-aminoindole product and the sensitivity of the indole core often lead to low isolated yields, over-reduction, or severe product degradation[2][3].

This guide provides field-proven insights, quantitative data, and self-validating protocols to help researchers and drug development professionals optimize their synthetic workflows.

Quantitative Data Summary: Reduction Methods Comparison

Selecting the right reduction method dictates your downstream troubleshooting. Below is a comparative analysis of the most common methodologies used for 7-nitroindole.

Table 1: Comparison of common reduction methods for 7-nitroindole, highlighting typical yields and primary challenges.

Reduction Method	Reagents & Catalyst	Typical Yield	Chemoselectivity	Primary Troubleshooting Challenge
Catalytic Hydrogenation	H₂, 10% Pd/C, EtOH/Toluene	95–99%[4]	High (if controlled)	Over-reduction (indoline formation); Exothermic runaway[5].
Transfer Hydrogenation	Hydrazine hydrate, 10% Pd/C	80–92%	High	Hydrazine toxicity; Incomplete conversion if catalyst is poisoned.
Metal-Mediated (Acidic)	SnCl₂·2H₂O, EtOH/HCl	75–85%[2]	Moderate	Tin salt emulsions during basic workup trapping the product.
Dithionite Reduction	Na₂S₂O₄, EtOH/H₂O	60–75%[2]	Moderate	Sluggish reaction times; Requires large excess of reagent.

Experimental Workflow & Troubleshooting Logic

Diagnostic workflow for 7-nitroindole reduction, highlighting common issues and proven fixes.

Frequently Asked Questions (FAQs)

Q1: My isolated yield of 7-aminoindole is extremely low, and the product turns dark brown or black during concentration. What is happening? A: You are experiencing oxidative degradation. Unprotected aminoindoles are notoriously unstable and highly sensitive to air and light, rapidly undergoing oxidative dimerization or decomposition[2][3].

• Causality: The electron-rich nature of the indole ring, combined with the electron-donating amino group, makes the molecule highly susceptible to auto-oxidation.

• Solution: Do not attempt to store the free amine or purify it via standard silica gel chromatography, which exacerbates degradation[2]. Instead, concentrate the product under a strict inert atmosphere (nitrogen or argon) and use it in situ for the next step (e.g., immediate reaction with a sulfonyl chloride or carboxylic anhydride to form stable sulfonamides or N-acylaminoindoles)[1][3].

Q2: I am using Pd/C and H₂ gas, but I am observing the formation of a byproduct with a mass +2 Da higher than my target. How do I prevent this? A: The +2 Da byproduct is likely 7-aminoindoline, resulting from the over-reduction of the pyrrole ring of the indole core.

• Causality: While the nitro group reduces readily, the C2-C3 double bond of the indole ring can also be hydrogenated under overly aggressive conditions (high pressure, high temperature, or excessive catalyst loading).

• Solution: The catalytic reduction of nitroarenes is highly exothermic[5]. Maintain strict temperature control (room temperature) and avoid exceeding 1-2 atm (15-30 psi) of H₂ pressure. If over-reduction persists, switch to a transfer hydrogenation protocol using hydrazine hydrate and Pd/C, which offers milder, more chemoselective reduction[1].

Q3: When using Stannous Chloride (SnCl₂), my reaction goes to completion, but I lose most of my product during the aqueous workup. How can I recover it? A: Product loss during SnCl₂ workup is almost always due to the formation of intractable tin hydroxide emulsions that trap the polar 7-aminoindole.

• Causality: SnCl₂ requires acidic conditions (HCl) to function. During workup, neutralizing the acid generates gelatinous tin(II) and tin(IV) hydroxides. 7-Aminoindole coordinates with these salts and gets trapped in the aqueous/emulsion layer.

• Solution: You must basify the aqueous layer aggressively (pH > 10) using 2M NaOH or saturated Na₂CO₃ to convert the tin hydroxides into soluble stannate complexes (

  ). Follow this immediately by filtering the entire biphasic mixture through a pad of Celite to break the emulsion before phase separation[2].

Q4: My catalytic hydrogenation stalls at the hydroxylamine intermediate. Why? A: Incomplete reduction is typically caused by catalyst poisoning or poor mass transfer.

• Causality: The intermediate hydroxylamine is stable enough to persist if the catalyst surface becomes deactivated (often by trace sulfur/halide impurities in the starting material) or if hydrogen gas is not adequately dissolved into the liquid phase[5].

• Solution: Ensure vigorous agitation (high RPM) to maximize gas-liquid mixing[5]. If using a balloon, ensure it is sufficiently inflated. If the starting material is impure, recrystallize the 7-nitroindole before reduction, or increase the Pd/C loading slightly (e.g., from 5 mol% to 10 mol%).

Self-Validating Experimental Protocols

To ensure reproducibility and high yields, follow these self-validating protocols. Each step includes a built-in validation check to confirm the reaction is proceeding correctly.

Protocol A: Transfer Hydrogenation using Pd/C and Hydrazine (Recommended for High Chemoselectivity)

This method avoids the need for high-pressure hydrogen gas and minimizes over-reduction[1].

Reagents:

• 7-Nitroindole (1.0 equiv)

• 10% Palladium on Carbon (Pd/C, 0.1 equiv by weight)

• Hydrazine hydrate (N₂H₄·H₂O, 4.0–5.0 equiv)

• Absolute Ethanol (0.1 M relative to substrate)

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 7-nitroindole in absolute ethanol under a nitrogen atmosphere.

• Catalyst Addition: Carefully add 10% Pd/C to the solution. Validation Check: The solution will turn black and heterogeneous.

• Reagent Addition: Add hydrazine hydrate dropwise at room temperature. Caution: The reaction is exothermic and will evolve nitrogen gas[1].

• Heating: Slowly heat the mixture to reflux (approx. 80 °C) and stir for 2 hours. Validation Check: Monitor by TLC (Hexanes/EtOAc). The yellow spot of 7-nitroindole should completely disappear, replaced by a highly polar, UV-active spot (7-aminoindole).

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite® under a blanket of nitrogen to remove the Pd/C catalyst. Wash the filter cake thoroughly with degassed ethanol[1].

• Isolation: Concentrate the filtrate under reduced pressure (using a rotary evaporator flushed with nitrogen). Do not expose the crude residue to ambient air. Proceed immediately to the next synthetic step (e.g., N-acylation)[3].

Protocol B: Chemical Reduction using Stannous Chloride (Alternative for Complex Substrates)

Use this method if the substrate contains other functional groups sensitive to hydrogenation (e.g., benzyl ethers, alkenes).

Reagents:

• 7-Nitroindole (1.0 equiv)

• Stannous chloride dihydrate (SnCl₂·2H₂O, 5.0 equiv)

• Absolute Ethanol (0.2 M)

• Concentrated HCl (catalytic/co-solvent)

Step-by-Step Methodology:

• Setup: Dissolve 7-nitroindole in ethanol in a round-bottom flask.

• Reduction: Add SnCl₂·2H₂O followed by concentrated HCl (approx. 25% v/v relative to ethanol)[2].

• Reaction: Stir the mixture at 70 °C for 2–3 hours. Validation Check: The initial yellow solution will gradually turn pale or colorless as the nitro group is reduced.

• Quenching & Basification (Critical Step): Cool the mixture to 0 °C. Slowly add 2M NaOH aqueous solution until the pH is > 10. Validation Check: A thick white precipitate (tin hydroxides) will form initially, but will largely redissolve into a clear/milky suspension at high pH.

• Filtration: Filter the entire mixture through a tightly packed Celite pad to remove residual insoluble tin salts.

• Extraction: Extract the aqueous filtrate with ethyl acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 7-aminoindole[2].

References

• BenchChem (2025). Application Notes and Protocols for the Reduction of 3-Nitroindole to 3-Aminoindole. Benchchem.com. 2

• BenchChem (2025). Application of 7-Nitroindole in the Synthesis of Antitumor Sulfonamides. Benchchem.com. 1

• Liron, F., et al. (2004). Synthesis of Indoles: Efficient Functionalisation of the 7-Position. Synthesis, Thieme Connect.4

• MacKay, J. A., et al. (2009). Convenient Synthesis of Masked Aminoindoles by Indium-Mediated One-Pot Reductive Acylation of 3- and 2-Nitroindoles. ResearchGate. 3

• BenchChem (2025). Technical Support Center: Production of 1-Ethyl-1H-indol-7-amine. Benchchem.com. 5

• Sharma, A., et al. (2015). Indole-based novel small molecules for the modulation of bacterial signalling pathways. Organic & Biomolecular Chemistry, RSC Publishing.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Solvent Systems for Nitroindole Recrystallization

Welcome to the Advanced Technical Support Center for nitroindole purification. This guide is designed for researchers and drug development professionals dealing with the specific thermodynamic and kinetic challenges of crystallizing nitro-substituted indole derivatives.

FAQ 1: Solvent Selection & Thermodynamics

Q: How do I select the optimal primary solvent and antisolvent for nitroindole isomers?

A: Selecting the correct solvent system dictates solubility limits, nucleation kinetics, and impurity purging efficiency. Nitroindoles (e.g., 4-nitroindole, 5-nitroindole, 7-nitroindole) present a unique solubility profile because they possess a hydrophobic aromatic indole core alongside strong hydrogen-bonding groups: the N-H (hydrogen donor) and the NO₂ (hydrogen acceptor).

• Primary Solvents: Short-chain alcohols like ethanol and methanol are highly effective because they provide amphiphilic solubilization. At boiling temperatures, ethanol disrupts the intermolecular hydrogen bonding between nitroindole molecules, ensuring maximum solubility[1],[2]. For highly non-polar extraction approaches, octane or chloroform can be utilized[3].

• Antisolvents: Water is the universal antisolvent for alcoholic systems. Because nitroindoles are practically insoluble in water, the dropwise addition of water to a hot ethanolic solution drastically reduces the solubility limit, forcing the system into supersaturation[4].

Quantitative Data: Physicochemical Properties and Validated Solvent Systems

Isomer	Melting Point	Primary Solvent(s)	Antisolvent	Typical Yield / Purity
4-Nitroindole	204–206 °C	Methanol, Ethanol, Acetonitrile	Water	~88.0% / High[2]
5-Nitroindole	137–143 °C	Ethanol, Octane, Chloroform	Water	90.1% / 98.5%[3]
6-Nitroindole	137–143 °C	Ethanol	Water	N/A[5]
7-Nitroindole	N/A	Warm Ethanol (40 °C)	Water	N/A[4]

FAQ 2: Troubleshooting "Oiling Out" (Liquid-Liquid Phase Separation)

Q: My nitroindole is forming a secondary liquid phase ("oiling out") instead of crystallizing. Why does this happen and how can I prevent it?

A: "Oiling out," scientifically known as Liquid-Liquid Phase Separation (LLPS), occurs when a supersaturated solution separates into a solute-rich liquid emulsion rather than forming a rigid crystalline lattice[6],[7].

The Causality: This is a thermodynamic phenomenon that triggers when the melting point of the solid is lower than the solution's temperature at the exact moment supersaturation is reached[8]. In nitroindoles, flexible nitro-group rotations and high supersaturation kinetics can kinetically hinder crystal lattice integration[6]. Furthermore, crude mixtures with high impurity profiles artificially depress the melting point of the target compound, making LLPS highly probable[8]. When oiling out occurs, the solute droplets act as a "good solvent" for unwanted impurities, eventually solidifying into a highly impure, amorphous glass[6].

Prevention & Self-Correction:

• Adjust the Solvent Ratio: If oiling out occurs in a binary system (e.g., ethanol/water), the solution is too concentrated at a temperature above the solute's melting point. Reheat the mixture and add more of the "good solvent" (ethanol) to lower the saturation temperature below the melting point[8].

• Kinetic Seeding: Add seed crystals of pure nitroindole before the cloud point is reached. Seeding bypasses the kinetic barrier of primary nucleation, forcing the system to favor crystal growth over droplet formation[7],[9].

• Control Cooling Rates: Rapid cooling causes massive spikes in supersaturation, triggering LLPS. Implement a slow, linear cooling ramp[9].

Thermodynamic and kinetic pathways of crystallization vs. oiling out.

FAQ 3: Experimental Protocols

Q: What is a validated, self-correcting protocol for the recrystallization of 5-nitroindole?

A: The following protocol utilizes an ethanol/water solvent-antisolvent system. It incorporates self-validating checkpoints to ensure high purity and yield, specifically designed to bypass the oiling out phenomena[3].

Step-by-Step Methodology: Aqueous Ethanol Recrystallization of 5-Nitroindole

Step 1: Dissolution Place crude 5-nitroindole in a round-bottom flask. Add a minimum volume of boiling ethanol (approximately 3-5 mL per gram of solute).

• Causality: Minimizing the primary solvent ensures maximum recovery during the cooling phase. Ethanol effectively breaks the N-H and NO₂ hydrogen bond networks at boiling temperatures.

Step 2: Decolorization (Optional but Recommended) If the solution is unusually dark, add 1-2% w/w activated charcoal. Boil for 5 minutes, then perform a hot gravity filtration.

• Causality: Charcoal adsorbs high-molecular-weight colored impurities. Hot filtration prevents premature crystallization in the filter funnel, which would otherwise drastically reduce yield[8].

Step 3: Antisolvent Addition Maintain the filtrate at 60-70 °C. Add hot water dropwise while stirring vigorously until a faint, persistent cloudiness appears. Immediately add a few drops of ethanol until the solution just clears.

• Causality: This establishes the exact metastable zone boundary. Dropwise addition prevents localized supersaturation, which is a primary trigger for LLPS[4].

Step 4: Cooling & Seeding (Self-Validating Checkpoint) Remove the flask from the heat source. Allow it to cool slowly to room temperature undisturbed.

• Self-Correction Checkpoint: Monitor the flask closely. If liquid droplets form on the flask walls or the solution turns milky without distinct particulate matter (oiling out), immediately reheat the flask until the solution is clear. Add 1-2 mL of ethanol, and introduce a pure 5-nitroindole seed crystal at ~50 °C[7].

Step 5: Isolation Once distinct, golden-yellow crystals have formed and the flask has reached room temperature, chill the flask in an ice bath for 15 minutes to maximize yield. Isolate the crystals via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold 1:1 ethanol/water mixture.

Step 6: Drying Dry the purified crystals in a vacuum oven at 50 °C to a constant weight to remove any residual trapped solvent[4].

References

• Chemistry LibreTexts. "3.6F: Troubleshooting".
• Chemical Bull Pvt. Ltd. "5-nitroindole | 6146-52-7".
• Mettler Toledo.
• PharmaLego.
• ChemicalBook. "5-Nitroindole | 6146-52-7".
• Benchchem.
• KiloMentor. "The Problem of Oiling Out in Chemical Process Development".
• Organic Syntheses. "4-nitroindole".
• Fisher Scientific.

Sources

• 1. 5-nitroindole | 6146-52-7 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 5-Nitroindole | 6146-52-7 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. mt.com [mt.com]
• 7. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]

Technical Support Center: Precision Reduction of Nitroindoles

Topic: Avoiding Over-Reduction & Chemoselectivity Control

Status: Operational | Role: Senior Application Scientist Audience: Medicinal Chemists, Process Chemists

Executive Summary: The Chemoselectivity Challenge

In the reduction of nitroindoles, "over-reduction" is a term that often carries two distinct meanings depending on your synthetic target. As your technical support lead, I have structured this guide to address both interpretations:

• Scaffold Over-Reduction (Most Common): You desire the Aminoindole , but the reaction conditions are too harsh, leading to the saturation of the C2–C3 double bond (forming an indoline) or the loss of sensitive halogen substituents.

• Functional Group Over-Reduction: You desire the Hydroxylamine (

  ) intermediate, but the reaction proceeds all the way to the amine.

The indole nucleus is electron-rich, making the C2–C3 bond susceptible to hydrogenation, particularly under heterogeneous catalytic conditions (e.g.,

, Pd/C). This guide prioritizes chemoselective protocols that decouple nitro reduction from scaffold saturation.

Diagnostic Troubleshooting Guide

Issue A: "I want the Aminoindole, but my indole ring is reducing to an indoline."

Diagnosis: You are likely using Catalytic Hydrogenation (

+ Pd/C) under standard pressure. While efficient for simple nitroarenes, this system is non-selective for electron-rich heterocycles like indoles. The metal surface coordinates the -system of the indole, facilitating concurrent reduction.

Solution 1: Switch to Transfer Hydrogenation Replace

gas with a hydrogen donor like Ammonium Formate or Hydrazine Hydrate .

• Why: The kinetics of transfer hydrogenation on Pd surfaces favor the highly polar nitro group over the C=C bond. The active hydrogen species is generated in situ and consumed immediately by the nitro group, leaving the indole ring intact.

• Protocol: [See Protocol 1 below]

Solution 2: Use Iron-Mediated Reduction (The Bechamp Reduction)

• Why: Electron transfer mechanisms (dissolving metal reductions) are orthogonal to hydrogenation. Iron in acetic acid reduces the nitro group via single electron transfer (SET) steps that do not interact with the indole double bond.

• Protocol: [See Protocol 2 below]

Issue B: "I am losing Halogen substituents (Cl, Br, I) during reduction."

Diagnosis: Standard Pd/C hydrogenation causes rapid oxidative addition into C-X bonds (hydrodehalogenation), especially with aryl bromides and iodides.

Solution:

• Primary Fix: Use Sulfided Platinum on Carbon (Pt(S)/C) . The sulfur "poisons" the catalyst, significantly inhibiting the hydrogenolysis of C-Hal bonds while retaining activity for

  reduction.

• Alternative: Stannous Chloride (

  ) .[1][2] This is a classic chemoselective reagent that tolerates halogens, carbonyls, and nitriles.

Issue C: "I want to stop at the Hydroxylamine, but it reduces to the Amine."

Diagnosis: The reduction of the hydroxylamine intermediate (

) to the amine ( ) is often faster than the initial nitro reduction under acidic conditions or high-pressure hydrogenation.

Solution:

• Fix: Use Zinc dust in aqueous Ammonium Chloride (

  ) at controlled temperatures (0–20°C).

• Why: Neutral/mildly acidic pH stabilizes the hydroxylamine. The zinc surface reaction is easily arrested at the hydroxylamine stage by controlling stoichiometry and temperature.

Visualizing the Reduction Landscape

The following diagram maps the reduction cascade and the divergence points where "over-reduction" occurs.

Caption: Reaction cascade showing the main reduction pathway (blue/green) and unwanted over-reduction pathways (red dashed). Control points allow stopping at the Hydroxylamine or preventing Indoline formation.

Validated Experimental Protocols

Protocol 1: Chemoselective Transfer Hydrogenation

Best for: Generating Aminoindole while preserving the Indole Ring.

Reagents:

• Substrate: Nitroindole (1.0 equiv)

• Catalyst: 10% Pd/C (5–10 mol%)[3]

• Donor: Ammonium Formate (5.0 equiv)

• Solvent: Methanol (0.1 M concentration)

Workflow:

• Dissolution: Dissolve nitroindole in Methanol under an inert atmosphere (

  ).

• Catalyst Addition: Carefully add Pd/C (Caution: Pyrophoric when dry; wet with solvent first).

• Donor Addition: Add Ammonium Formate in one portion.

• Reaction: Stir at Room Temperature (Do not reflux unless necessary). Evolution of

  gas will be observed.

• Monitoring: Monitor by TLC/LCMS. Reaction is typically complete in 1–4 hours.

• Workup: Filter through a Celite pad to remove Pd/C. Concentrate filtrate. Partition between EtOAc and Water.[2]

  • Note: This method avoids the high local concentration of adsorbed hydrogen that leads to ring saturation [1, 2].

Protocol 2: Iron/Acetic Acid Reduction

Best for: Large scale, robust reduction, preserving halogens.

Reagents:

• Substrate: Nitroindole (1.0 equiv)

• Reductant: Iron Powder (325 mesh, 5.0 equiv)

• Solvent: Acetic Acid / Ethanol (1:4 ratio) or pure Acetic Acid.

Workflow:

• Suspension: Suspend Nitroindole and Iron powder in the solvent mixture.

• Activation: Heat to 60–80°C.

• Kinetics: The reaction is pseudo-zero order with respect to the nitro compound. Vigorous stirring is essential to maintain surface contact.

• Workup (Critical Step):

  • The mixture will contain iron salts (sludge).

  • Dilute with EtOAc.

  • Neutralize with saturated

    or NaOH (carefully) to pH > 8.[2]

  • Filter the resulting emulsion through Celite.

  • Tip: If emulsion persists, add Potassium Sodium Tartrate (Rochelle's Salt) to chelate iron [3].

Reagent Selection Matrix

Use this table to select the correct reagent based on your specific "Over-reduction" risk.

Functional Group Risk	Recommended Reagent	Mechanism	Avoid
Indole C2=C3 (Ring Saturation)	Fe/AcOH or Transfer Hydrogenation	SET / Surface Kinetics	(50 psi) + Pd/C
Aryl Halogen (Cl, Br, I)	SnCl₂ or Pt(S)/C	Chemoselective Metal	Standard Pd/C
Aldehyde/Ketone	SnCl₂ or Fe/AcOH	Mild Acidic Reduction	,
Target: Hydroxylamine	Zn / NH₄Cl (aq)	Surface Arrest	Acidic Fe, /Pd

References

• Gowda, D. C., et al. (2000). Catalytic Transfer Hydrogenation of Nitro Compounds Using Ammonium Formate. Synthetic Communications.

• Ram, S., & Ehrenkaufer, R. E. (1984).[4] Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reduction. Tetrahedron Letters.

• Common Organic Chemistry. (2023). Nitro Reduction - Common Conditions and Mechanisms.

• RSC Green Chemistry. (2014). Highly selective transfer hydrogenation of functionalised nitroarenes.

• BenchChem Technical Support. (2025). Application Notes and Protocols for the Reduction of 3-Nitroindole.

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Controlling side reactions in ethyl indole-3-acetate nitration

Welcome to the Technical Support Center for Indole Functionalization. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific mechanistic challenges associated with the nitration of ethyl indole-3-acetate.

Nitrating 3-substituted indoles is notoriously difficult. The electron-rich nature of the pyrrole ring, combined with the presence of a functionalized side chain, creates competing pathways that often lead to poor yields, regiochemical mixtures, and catastrophic polymerization. This guide is designed to help you understand the causality behind these side reactions and implement field-proven, self-validating protocols to control them.

Mechanistic Pathway Analysis

To effectively troubleshoot, we must first map the competing electronic pathways that dictate the fate of ethyl indole-3-acetate under nitrating conditions.

Mechanistic pathways of ethyl indole-3-acetate nitration: desired products vs. side reactions.

Troubleshooting FAQs: Causality & Solutions

Q1: Why does my nitration reaction rapidly degrade into an insoluble black tar, and how can I prevent it? Causality: Indole derivatives are highly susceptible to acid-catalyzed polymerization[1]. When utilizing traditional mixed acids (HNO₃/H₂SO₄), the strong acidic environment protonates the C-3 position of the indole core. This generates a highly reactive indoleninium cation. Because the pyrrole ring of adjacent, unreacted indole molecules remains electron-rich, it acts as a nucleophile, attacking the indoleninium cation. This initiates a rapid, exothermic chain polymerization resulting in high-molecular-weight tar[1]. Solution: You must decouple the nitrating species from free protons. Abandon harsh mixed acids and transition to non-acidic nitrating agents. Systems utilizing tetramethylammonium nitrate with trifluoroacetic anhydride (TFAA) generate the active nitrating species (trifluoroacetyl nitrate) in situ under strictly non-acidic conditions, effectively shutting down the polymerization pathway[2].

Q2: I am observing the loss of the ethyl acetate side chain and the formation of oxidized byproducts. What is driving this? Causality: You are observing ipso-nitration. Despite the C-3 position being sterically occupied by the ethyl acetate group, it remains the most nucleophilic site on the indole ring. The nitronium ion (NO₂⁺) kinetically favors attack at this position, forming a transient, sp³-hybridized ipso-arenium intermediate[3]. To restore aromaticity, this unstable intermediate will often expel the C-3 substituent (dealkylation) or undergo oxidative rearrangement into indol-3-ones. Solution: Shift the reaction from kinetic to thermodynamic control. Lowering the reaction temperature (e.g., -20 °C) increases the activation energy barrier for the ipso-attack. Furthermore, installing an electron-withdrawing N-protecting group (like Boc or Tosyl) pulls electron density away from the pyrrole ring, disfavoring electrophilic attack at C-3 and redirecting it to the benzene ring[1].

Q3: My GC-MS analysis shows an inseparable mixture of C-4, C-5, and C-6 nitrated isomers. How do I enforce regioselectivity? Causality: Once the C-3 position is blocked (or deactivated), electrophilic aromatic substitution is forced onto the less reactive benzene ring. The natural electron-donating effect of the pyrrole nitrogen activates multiple positions on the benzene ring, leading to a statistical mixture of isomers[4]. Solution: Regioselectivity must be engineered through the steric and electronic influence of N-protecting groups:

• To target the 5-nitro isomer: Use an N-Boc protecting group. It provides moderate electron withdrawal while leaving the C-5 position electronically accessible.

• To target the 6-nitro isomer: Use an N-arylsulfonyl group (e.g., N-Tosyl). The bulky, strongly electron-withdrawing Tosyl group deactivates the pyrrole ring and sterically shields the C-4 and C-5 positions, funneling the nitronium ion almost exclusively to the C-6 position[1][4].

Q4: I am detecting highly colored (yellow/orange) impurities that are difficult to separate. What are they? Causality: These are N-nitrosoindole derivatives. Commercial nitric acid frequently contains trace amounts of nitrous acid (HNO₂) or nitrite ions (NO₂⁻). Under acidic conditions, these impurities act as potent nitrosating agents, attacking the unprotected indole nitrogen (N-H) to form N-nitroso compounds, which are deeply colored and highly mutagenic[1][5]. Solution: N-protection completely eliminates this vulnerability. If an unprotected indole must be used, add a nitrous acid scavenger (such as urea or sulfamic acid) to the reaction mixture prior to the introduction of the nitrating agent.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between reaction conditions and product distribution, allowing for rapid protocol optimization.

Nitrating System	N-Protecting Group	Temp (°C)	Major Outcome / Regioselectivity	Primary Side Reaction
HNO₃ / H₂SO₄	None	25	Low yield of mixed isomers	Severe acid-catalyzed polymerization[1]
HNO₃ / Ac₂O	None	0	5-nitro (Moderate yield)	Ipso-nitration, N-nitrosation
NMe₄NO₃ / TFAA	Boc	-20 to 0	5-nitro (>85% yield)	Trace dinitration
HNO₃ / TFA	Tosyl (Ts)	0	6-nitro (>80% yield)	Trace ipso-oxidation[1][4]

Standardized Protocol: Regioselective Synthesis of N-Boc-5-nitro-ethyl indole-3-acetate

This protocol utilizes a non-acidic nitrating system to prevent polymerization and an N-Boc protecting group to suppress ipso-nitration and N-nitrosation. It is designed as a self-validating system : the physical state of the reaction at specific checkpoints confirms the mechanistic integrity of the pathway.

Materials Required:

• N-Boc-ethyl indole-3-acetate (Starting Material)

• Tetramethylammonium nitrate (NMe₄NO₃)

• Trifluoroacetic anhydride (TFAA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous NaHCO₃

Step-by-Step Methodology:

• Substrate Preparation: In an oven-dried, argon-flushed round-bottom flask, dissolve 1.0 equivalent of N-Boc-ethyl indole-3-acetate in anhydrous DCM to achieve a 0.5 M concentration.

• Thermodynamic Control: Submerge the reaction flask in a dry ice/ethylene glycol bath. Allow the internal temperature to equilibrate to strictly -20 °C.

  • Causality: This low temperature suppresses the kinetic activation energy required for the unwanted ipso-attack at the C-3 position.

• Reagent Introduction: Add 1.1 equivalents of solid NMe₄NO₃ to the stirring solution. The salt will remain partially suspended[2].

• In-Situ Activation: Dropwise, add 1.2 equivalents of TFAA over a period of 15 minutes.

  • Causality: TFAA reacts with the nitrate salt to generate trifluoroacetyl nitrate. Because no Brønsted acids are added, the formation of the polymerization-inducing indoleninium cation is mechanistically blocked.

  • Validation Checkpoint: The reaction mixture should transition to a pale yellow solution. If the solution turns deep red or black, moisture has entered the system, generating free nitric/trifluoroacetic acid and triggering polymerization.

• Reaction Propagation: Maintain stirring at -20 °C for 2 hours, then allow the reaction to slowly warm to 0 °C over an additional 2 hours. Monitor the consumption of the starting material via TLC (Hexanes:EtOAc 3:1).

• Quenching & Neutralization: Once complete, quench the reaction at 0 °C by slowly adding an equal volume of saturated aqueous NaHCO₃.

  • Causality: This step neutralizes the trifluoroacetic acid byproduct generated during the nitration event, preventing the acid-catalyzed deprotection of the Boc group during workup.

  • Validation Checkpoint: Vigorous gas evolution (CO₂) will occur. The organic layer should remain clear and yellow, confirming the integrity of the Boc group and the absence of tar.

• Workup & Isolation: Separate the phases. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure 5-nitro isomer.

References

• BenchChem. "common side products in the nitration of 1H-indole". BenchChem.
• National Institutes of Health. "The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole". PubMed.
• Noland, W. E., & Rush, K. R. "Nitration of Indoles. V. Nitration of Electronegatively Substituted Indoles. Synthesis of the Four bz,3-Dinitroindoles". Experts@Minnesota.
• National Institutes of Health. "Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions". PMC.
• Royal Society of Chemistry. "Ipso-substitution reactions of 3-substituted indoles with benzoyl t-butyl nitroxide". RSC Publishing.
• Unacademy. "Notes on Ipso Nitration". Unacademy.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Notes on Ipso Nitration [unacademy.com]
• 4. experts.umn.edu [experts.umn.edu]
• 5. The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole - PubMed [pubmed.ncbi.nlm.nih.gov]

Removing unreacted starting material from nitroindole synthesis

Welcome to the Technical Support Center for nitroindole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the common challenge of removing unreacted starting material from your crude nitroindole product. Here, we move beyond simple protocols to explain the "why" behind each step, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Frequently Asked Questions (FAQs)

Q1: My TLC plate shows a spot with the same Rf as my indole starting material after the reaction. What is the best initial approach to remove it?

The best initial approach depends on the physical properties of your product and the scale of your reaction. For solid, relatively pure nitroindoles, recrystallization is often the most efficient first step. If the product is an oil or contains multiple impurities alongside the starting material, column chromatography is the preferred method.[1]

Q2: Why is my "purified" nitroindole an oil instead of a solid, even after removing the solvent?

This phenomenon, known as "oiling out," can occur for a few reasons.[1] The presence of impurities, including unreacted starting material, can significantly depress the melting point of your product, causing it to appear as an oil.[2] Another possibility is that the chosen recrystallization solvent's boiling point is higher than the melting point of your nitroindole.[1] In such cases, a primary purification by column chromatography to remove the bulk of impurities is recommended before attempting recrystallization again.[1]

Q3: Can I use an acid-base extraction to remove unreacted indole?

While indole has a nitrogen atom, it is not strongly basic. The lone pair of electrons on the nitrogen is involved in the aromatic system of the pyrrole ring, making it a very weak base.[3][4] Therefore, a standard acid-base extraction is generally ineffective for removing unreacted indole from a neutral nitroindole product.

Q4: My nitroindole product seems to be degrading on the silica gel column. What's happening and how can I prevent it?

Silica gel is inherently acidic and can cause the degradation of sensitive compounds like nitroindoles.[1][5] If you observe streaking on your TLC plate or a lower-than-expected yield after column chromatography, this might be the cause. To mitigate this, you can deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a base, such as 1% triethylamine.[1] Alternatively, using a different stationary phase like alumina may be a viable option.

Troubleshooting Guide: From Crude to Pure

This section provides a systematic approach to common purification challenges.

Issue 1: Residual Starting Material Detected by NMR After Recrystallization

Root Cause Analysis:

• Suboptimal Solvent Choice: The recrystallization solvent may have similar solubility properties for both the nitroindole product and the unreacted indole.[5]

• Co-precipitation: The starting material may be precipitating out of the solution along with your product.[5]

Solutions:

• Conduct a Solvent Screen: Test the solubility of your crude product in a variety of solvents to find one where the nitroindole is sparingly soluble at room temperature but highly soluble when hot, while the indole remains more soluble at cooler temperatures.[1] Common choices include ethanol, or a two-solvent system like ethanol/water or ethyl acetate/hexane.[1][5][6]

• Iterative Recrystallization: A second recrystallization can sometimes be sufficient to remove the remaining traces of starting material.[5]

• Switch to Chromatography: If recrystallization proves ineffective, column chromatography is the most reliable method to separate compounds with different polarities.[5]

Issue 2: Co-elution of Starting Material and Product During Column Chromatography

Root Cause Analysis:

• Similar Polarity: The unreacted indole and the desired nitroindole product may have very close Rf values in the chosen eluent system.

• Improper Column Packing: Channels or cracks in the silica gel bed can lead to poor separation.[1]

• Column Overloading: Applying too much crude material to the column can exceed its separation capacity.[1]

Solutions:

• Optimize the Mobile Phase: Use TLC to meticulously test different solvent systems. A good starting point for nitroindoles is a mixture of ethyl acetate and a non-polar solvent like hexanes or petroleum ether.[1] Aim for an Rf value of 0.2-0.3 for your desired product to achieve optimal separation on the column.[1]

• Employ Gradient Elution: Start with a less polar solvent system and gradually increase the polarity. This can help to resolve compounds with similar Rf values.[1]

• Proper Column Packing: Ensure your column is packed uniformly. A slurry packing method is generally preferred over dry packing to avoid air bubbles and channels.[1][7]

• Adhere to Loading Limits: As a general rule, use a silica gel to crude material ratio of at least 30:1 (w/w).[1]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general method for the recrystallization of nitroindoles.[1][8]

Materials:

• Crude nitroindole

• Recrystallization solvent (e.g., ethanol, ethanol/water mixture)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a test tube, determine the appropriate solvent by testing the solubility of a small amount of the crude product. The ideal solvent will dissolve the compound when hot but not at room temperature.[1]

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Gently heat the mixture on a hot plate while stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve complete dissolution at the boiling point.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.[1]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any impurities adhering to the crystal surface.[8]

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator.

Protocol 2: Purification by Flash Column Chromatography

This protocol outlines a general procedure for the purification of nitroindoles using flash column chromatography.[1][7]

Materials:

• Crude nitroindole

• Silica gel (60 Å, 230-400 mesh)

• Eluent (e.g., ethyl acetate/hexanes mixture)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes

Procedure:

• TLC Analysis: Determine the optimal eluent system using TLC. The ideal solvent mixture should give your nitroindole product an Rf value of approximately 0.2-0.3.[1]

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.[7]

  • Prepare a slurry of silica gel in the eluent and pour it into the column.

  • Gently tap the column to ensure even packing and remove air bubbles.[7]

  • Add another thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude nitroindole in a minimal amount of the eluent.

  • Carefully apply the sample solution to the top of the silica gel.

  • Allow the sample to adsorb onto the silica gel by draining the solvent until it is level with the top of the sand.[1]

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply gentle air pressure to the top of the column to achieve a steady flow rate.

  • Collect fractions in test tubes.[1]

• Fraction Analysis: Monitor the elution by spotting fractions onto a TLC plate and visualizing them under a UV lamp.[7]

• Solvent Removal: Combine the fractions containing the pure nitroindole and remove the solvent using a rotary evaporator to obtain the purified product.[1]

Data Presentation

Table 1: Solvent Systems for Nitroindole Purification

Purification Method	Solvent System (Starting Point)	Target Compound	Comments
Recrystallization	Ethanol or Ethanol/Water	3-Nitro-1H-indole	A good starting point for many simple nitroindoles.[1][6]
Recrystallization	Dichloromethane/Hexanes	1,2-Dimethyl-3-nitroindole	Effective for less polar derivatives.[9]
Column Chromatography	Ethyl Acetate/Hexanes (or Petroleum Ether)	General Nitroindoles	The ratio should be optimized based on TLC analysis.[1][10]

Visualization of the Purification Workflow

Caption: Decision workflow for selecting the appropriate purification method.

References

• HBCSE. (n.d.). Recrystallization. NIUS Chemistry Experiments. Retrieved from [Link]

• Pelkey, E. T., & Gribble, G. W. (1999). Synthesis and Reactions of N-Protected 3-Nitroindoles. Synthesis, 1999(7), 1117–1122. Retrieved from [Link]

• Singh, R. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. ResearchGate. Retrieved from [Link]

• Buyukliev, R. (2015). How can residues of indole be removed from a reaction mixture without using column chromatography?. ResearchGate. Retrieved from [Link]

• Google Patents. (1980). US4210590A - Reduction of indole compounds to indoline compounds.

• Safrole. (n.d.). Exploring the World of Indole: Synthesis, Chemistry and Biofunctions. Safrole. Retrieved from [Link]

• Zhang, Y., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 13(39), 27363–27367. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]

• Unknown. (n.d.). Indole. Retrieved from [Link]

• University of Rochester. (n.d.). Remove Sticky Reagents. Retrieved from [Link]

• Kumar, A., et al. (2021). Synthesis and In-vitro Evaluation of novel 5-nitroIndole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activities. ResearchGate. Retrieved from [Link]

• Kumar, A., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 16(21), 3299–3310. Retrieved from [Link]

• Zhang, Y., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 13(39), 27363–27367. Retrieved from [Link]

• Unknown. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• Speeter, M. E., & Anthony, W. C. (1954). The Synthesis of Nitro- and Aminoindoles Analogous to Serotonin. Journal of the American Chemical Society, 76(24), 6208–6210. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 2.1: Separation of an Unknown Mixture by Acid/Base Extraction. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. safrole.com [safrole.com]
• 4. uop.edu.pk [uop.edu.pk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 9. researchgate.net [researchgate.net]
• 10. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]

Stability of ethyl 7-nitroindole-3-acetate to light and air

Technical Support Center: Stability & Handling Guide for Ethyl 7-Nitroindole-3-Acetate

Executive Summary

Ethyl 7-nitroindole-3-acetate (CAS: 1496-80-6) presents a unique stability profile due to the electronic push-pull nature of the indole core substituted with a strong electron-withdrawing nitro group at the 7-position. While the nitro group deactivates the ring towards some electrophilic oxidations common to indoles, it introduces significant photochemical instability .

This guide addresses the specific degradation pathways driven by light and air, providing researchers with actionable protocols to maintain compound integrity during synthesis, storage, and biological assays.

Part 1: The Stability Matrix (Quick Reference)

The following table summarizes the stability profile based on environmental stressors.

Stressor	Stability Rating	Primary Mechanism	Visible Indicator
Ambient Light	High Risk	Photoredox / Nitro-to-Nitroso rearrangement	Color shift (Yellow Red/Brown)
Air (Oxygen)	Moderate Risk	Radical Autoxidation at C3-methylene	Darkening / Formation of insoluble tar
Moisture	Low-Moderate Risk	Ester Hydrolysis	Formation of free acid (precipitate)
Acidic Solution	Moderate Risk	Polymerization / Dimerization	Gummy residue / Loss of solubility

Part 2: Troubleshooting & FAQs

Q1: My sample has turned from a pale yellow solid to a reddish-brown powder. Is it still usable?

Diagnosis: This is a classic sign of photochemical degradation . Technical Explanation: Nitroindoles are intrinsic photo-acids and can undergo complex photoredox processes. Upon exposure to UV or visible light (blue spectrum), the 7-nitro group can facilitate an intramolecular redox reaction or generate radical species.

• Mechanism: The excited nitro group can abstract a hydrogen or undergo rearrangement to a nitroso intermediate. This disrupts the aromaticity and leads to the formation of highly colored azo-dimers or isatin-like oxidation products.

• Action:

  • Do not use for sensitive biological assays (IC50 shifts are likely).

  • Check Purity: Run a TLC (Solvent: Ethyl Acetate/Hexane 1:2). Degradation products usually appear as a streak or a spot with a much lower Rf (more polar) than the parent ester.

  • Salvage: If the color change is superficial, perform the Recrystallization Protocol (see Part 4).

Q2: I observe a new peak in my LC-MS at [M+16] and [M-14]. What is happening?

Diagnosis: Oxidative degradation of the C3 side chain. Technical Explanation:

• [M+16] (Oxidation): The methylene group (

  -carbon) at the C3 position is susceptible to autoxidation, especially in solution. This leads to the formation of ethyl 7-nitro-2-oxindole-3-acetate or hydroxylation at the C2 position.

• [M-14] (Oxidative Cleavage): This corresponds to the loss of the methylene unit or conversion to 7-nitroindole-3-carboxylate or 7-nitroindole-3-carboxaldehyde via oxidative cleavage of the C3-C

  bond, a common pathway for indole-3-acetic acid derivatives under aerobic conditions.

• Action: Degas all solvents (sparge with Argon/Nitrogen) prior to dissolving the compound for long-term assays.

Q3: Can I store this compound in DMSO at -20°C?

Answer: Yes, but with strict precautions. Risk: DMSO is hygroscopic and can act as a mild oxidant. Protocol:

• Use anhydrous DMSO packed under argon.

• Aliquot the stock solution into single-use brown glass vials to avoid repeated freeze-thaw cycles.

• Why? Repeated opening introduces condensed moisture, which can hydrolyze the ethyl ester to the free acid (7-nitroindole-3-acetic acid), changing the compound's solubility and cell permeability.

Part 3: Mechanistic Visualization (Degradation Pathways)

The following diagram illustrates the competing degradation pathways triggered by light and air. The 7-nitro group plays a dual role: it stabilizes the ring against acid-catalyzed polymerization (compared to unsubstituted indole) but sensitizes it to photolysis.

Caption: Figure 1.[1] Degradation pathways of Ethyl 7-nitroindole-3-acetate. Red paths indicate irreversible degradation via light/air; Green path indicates hydrolysis.

Part 4: Recovery & Purification Protocol

If your batch shows signs of degradation (browning), use this standard recrystallization protocol to restore purity. The 7-nitro group increases the compound's crystallinity compared to alkyl-indoles.

Reagents:

• Ethanol (Absolute)

• Deionized Water

• Activated Charcoal (optional, for removing colored oligomers)

Step-by-Step Procedure:

• Dissolution: Dissolve the crude solid in the minimum amount of boiling Ethanol (~78°C).

  • Note: If insoluble dark particles remain, these are likely polymerized tars.[2] Filter the hot solution through a pre-warmed glass frit or Celite pad.

• Decolorization (If heavily degraded): Add a small spatula tip of activated charcoal to the hot solution. Stir for 2 minutes, then filter hot.

• Precipitation: Remove from heat. Add warm water dropwise until a persistent turbidity (cloudiness) just appears.

• Crystallization: Re-heat slightly to clear the solution, then allow it to cool slowly to room temperature. Once ambient, place in a refrigerator (4°C) for 2 hours.

• Collection: Filter the yellow needles/crystals. Wash with cold Ethanol:Water (1:1) mixture.

• Drying: Dry under high vacuum over

  or silica desiccant. Protect from light during drying.

References

• Photochemistry of Nitroindolines : Synthetic and photochemical studies of substituted 1-acyl-7-nitroindolines. Photochemical & Photobiological Sciences. (2005).[3] Detailed analysis of the photo-labile nature of the 7-nitroindole scaffold.

• Indole Oxidation Mechanisms : Mechanism of indole-3-acetic acid oxidation by plant peroxidases. Biochemical Journal. (1996).[4][5] Establishes the susceptibility of the indole-3-acetic acid side chain to oxidative decarboxylation and cleavage.

• Synthesis & Handling : Application Notes and Protocols for the Laboratory Synthesis of 7-Nitroindole. BenchChem Technical Guides. (2025).[2][6] Provides handling precautions for 7-nitroindole derivatives during synthesis and isolation.

• General Stability of Nitroindoles : Reactivity of 3-nitroindoles with electron-rich species. Chemical Communications.[7] (2021). Discusses the electrophilic nature of the nitroindole ring and its reactivity, relevant to stability against nucleophiles and oxidizers.

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Mechanism of indole-3-acetic acid oxidation by plant peroxidases: anaerobic stopped-flow spectrophotometric studies on horseradish and tobacco peroxidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Oxidation of indole-3-acetic acid by dioxygen catalysed by plant peroxidases: specificity for the enzyme structure - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Mechanistic Causality: The Unique Microenvironment of 7-Nitroindole

High-Resolution FTIR Analysis of 7-Nitroindole: A Comparative Guide to Nitro Group Stretching Frequencies

In pharmaceutical development and materials science, the indole scaffold is a privileged structure. When functionalized with highly polar groups—such as the nitro (

) group—precise structural characterization becomes critical. Because oxygen is significantly more electronegative than nitrogen, the N-O bonds in a nitro group are highly polar. This large change in dipole moment during vibration results in unusually intense infrared (IR) absorption peaks[1].

This guide provides an objective, data-backed comparison of the characteristic IR stretching frequencies of 7-nitroindole against its structural isomers and standard nitroaromatics, detailing the causality behind these spectral shifts and the optimal methodologies for resolving them.

In a standard organic nitrogen compound, the nitro group exhibits two primary stretching modes:

• Asymmetric Stretch (

  ): The two oxygen atoms stretch in opposite directions relative to the nitrogen atom. This typically occurs at higher frequencies, between 1550 and 1475 cm⁻¹[2].

• Symmetric Stretch (

  ): The two oxygen atoms stretch in phase. This occurs at lower frequencies, typically between 1360 and 1290 cm⁻¹[2].

While standard nitroaromatics follow these generalized ranges[3], 7-nitroindole presents a unique structural exception. In the 7-position, the highly electronegative nitro group is in direct spatial proximity to the indole's N-H group. This geometry facilitates strong intramolecular hydrogen bonding .

The Causality of the Shift: The hydrogen bond between the N-H proton and the nitro oxygen pulls electron density away from the N=O double bond character. According to Hooke's Law applied to molecular vibrations, this weakening of the N-O bond lowers its force constant. Consequently, less energy is required to induce the vibration, resulting in a diagnostic "red-shift" (movement to a lower wavenumber) for both the asymmetric and symmetric nitro stretches compared to isomers like 5-nitroindole, where the nitro group is sterically isolated from the N-H center.

Logical flow demonstrating how structural isomerism in 7-nitroindole induces IR frequency shifts.

Comparative Quantitative Spectral Data

To objectively identify 7-nitroindole, it must be benchmarked against alternative isomers and standard reference materials. The table below summarizes the characteristic shifts. Notice how the nitro groups scramble the local electronic structure, making the exact peak positions highly dependent on the substitution pattern[1].

Compound	Asymmetric Stretch ( )	Symmetric Stretch ( )	Indole N-H Stretch	Mechanistic Notes
7-Nitroindole	~1505 cm⁻¹	~1325 cm⁻¹	~3380 cm⁻¹ (Broad)	Red-shifted and broadened N-H due to strong intramolecular H-bonding.
5-Nitroindole	~1515 cm⁻¹	~1335 cm⁻¹	~3405 cm⁻¹ (Sharp)	Para-like substitution; no intramolecular H-bonding. Higher force constant.
m-Nitrotoluene (Ref)	1527 cm⁻¹	1350 cm⁻¹	N/A	Standard aromatic baseline reference[1].

Analytical Methodologies: FTIR-ATR vs. Transmission KBr

Choosing the correct sampling technique is paramount. While both Attenuated Total Reflectance (ATR) and Potassium Bromide (KBr) pellet transmission can identify functional groups, they interact with the sample differently.

• FTIR-ATR: Utilizes an internal reflection element (e.g., Diamond). It is rapid and non-destructive. However, because the depth of penetration is wavelength-dependent, highly intense bands (like the highly polar

  stretches) can suffer from anomalous dispersion, causing slight peak broadening and shifting.

• Transmission (KBr Pellet): The sample is diluted in an IR-transparent matrix. This method eliminates dispersion artifacts, yielding sharper, highly resolved peaks[4]. For distinguishing subtle isomer shifts (e.g., 1505 cm⁻¹ vs 1515 cm⁻¹), KBr transmission is the superior, authoritative choice.

Step-by-step self-validating workflow for FTIR-ATR and KBr pellet transmission analysis.

Self-Validating Experimental Protocol (KBr Transmission)

To ensure scientific integrity, the following protocol incorporates built-in self-validation steps to prevent false readings caused by environmental contamination or instrument drift.

Step 1: Instrument Calibration (Self-Validation)

• Action: Before running the sample, acquire a spectrum of a standard 1.5 mil polystyrene calibration film.

• Validation: Verify that the primary reference peaks are located exactly at 1601 cm⁻¹ and 1028 cm⁻¹ (±1 cm⁻¹).

• Causality: This ensures the interferometer's HeNe laser is perfectly calibrated. A miscalibrated laser will artificially shift the

  peaks, leading to incorrect isomer identification.

Step 2: Matrix Preparation

• Action: Dry spectroscopic-grade KBr powder in an oven at 110°C for at least 24 hours prior to use. Keep in a desiccator.

• Causality: KBr is highly hygroscopic. Absorbed water exhibits a massive, broad O-H stretch around 3400 cm⁻¹ and a bending mode near 1640 cm⁻¹. This will completely mask the critical indole N-H stretch and artificially distort the baseline near the asymmetric

  stretch.

Step 3: Sample Grinding

• Action: Using an agate mortar and pestle, vigorously grind 1–2 mg of 7-nitroindole with 200 mg of the dried KBr for 2–3 minutes.

• Causality: The particle size of the analyte must be reduced to less than the wavelength of the incident IR light (approx. 2–5 µm). Failing to do so causes the Christiansen effect—severe scattering of the IR beam that results in asymmetrical, distorted peak shapes.

Step 4: Pellet Pressing & Baseline Validation

• Action: Transfer the mixture to a die and press at 10 tons of pressure for 2 minutes under a vacuum.

• Validation: Visually inspect the pellet; it should be nearly transparent. Place it in the spectrometer and run a background scan. If the baseline transmittance at 4000 cm⁻¹ is below 80%, the pellet is scattering too much light (either poorly ground or too thick). Do not proceed. Discard and remake the pellet to ensure a self-validating, high-fidelity spectrum.

Step 5: Spectral Acquisition

• Action: Collect 64 scans at a resolution of 4 cm⁻¹. Analyze the regions at 1550-1475 cm⁻¹ and 1360-1290 cm⁻¹[2][3]. The distinct red-shift of these peaks, combined with a broadened N-H stretch, will definitively confirm the 7-nitroindole structure.

References

• IR Spectroscopy Tutorial: Nitro Groups orgchemboulder.com[Link]

• Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition spectroscopyonline.com[Link]

• 12.8: Infrared Spectra of Some Common Functional Groups libretexts.org[Link]

• Analysis of Infrared spectroscopy (IR) unitechlink.com[Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. Analysis of Infrared spectroscopy FTIR [unitechlink.com]

Mass Spectrometry Fragmentation Pattern of Nitroindole Esters: A Comparative Guide

Executive Summary

Nitroindole esters, such as ethyl 6-nitro-1H-indole-2-carboxylate, are highly valued scaffolds in medicinal chemistry, frequently utilized in the development of antiviral agents (e.g., HIV-1 integrase inhibitors) and anti-inflammatory drugs. As a Senior Application Scientist, I approach the structural elucidation of these compounds not merely as a pattern-matching exercise, but as a study of gas-phase thermodynamics.

When subjected to mass spectrometry (MS), nitroindole esters exhibit a complex, competitive fragmentation landscape driven by the electron-withdrawing nitro group, the labile ester moiety, and the highly stable aromatic indole core. This guide objectively compares the fragmentation behavior of nitroindole esters against alternative indole derivatives and provides a self-validating experimental protocol for high-confidence structural assignment.

Mechanistic Causality in Fragmentation (The "Why")

To accurately interpret the mass spectra of nitroindole esters, one must understand the causality behind the neutral losses. The fragmentation is governed by three primary structural domains:

• The Isobaric Conundrum (46 Da Loss): In electron ionization (EI) or higher-energy C-trap dissociation (HCD), nitroaromatics characteristically lose the nitro radical (NO₂•, 46 Da) due to the relative weakness of the C-NO₂ bond. However, for ethyl esters located at the C-2 position (e.g., ethyl 6-nitroindole-2-carboxylate), a competing proximity effect occurs. The molecule can lose a neutral ethanol molecule (EtOH, 46 Da) via interaction with the indole N-H proton. Distinguishing between these isobaric losses requires exact mass filtering (1)[1].

• Ester α-Cleavage and CO Extrusion: Following the initial loss of EtOH, the resulting fused or ketene-like intermediate undergoes classical α-cleavage, extruding carbon monoxide (CO, 28 Da). This is a thermodynamically favorable process that stabilizes the remaining indolic cation.

• Nitro-Nitrite Rearrangement: If the nitro group remains intact during the initial ester cleavage, it can undergo a well-documented nitro-to-nitrite rearrangement, followed by the loss of nitric oxide (NO•, 30 Da) (2)[2].

• Indole Core Dynamics: Once peripheral substituents are stripped, the robust indole nucleus resists complete shattering but exhibits a highly diagnostic ring contraction, resulting in the loss of hydrogen cyanide (HCN, 27 Da) from the pyrrole ring (3)[3].

Visualizing the Fragmentation Pathway

The logical relationship of these competing pathways can be mapped using the empirical EI-MS data for ethyl 6-nitro-1H-indole-2-carboxylate (m/z 234, 188, 160, 130).

Logical relationship of EI-MS fragmentation for ethyl 6-nitro-1H-indole-2-carboxylate.

Comparative Fragmentation Analysis

To objectively evaluate the analytical performance and identification markers of nitroindole esters, we must compare them against related structural alternatives. The table below summarizes the quantitative data and diagnostic ions for each class.

Compound Class	Representative Molecule	Primary Neutral Losses (Da)	Diagnostic Product Ions (m/z)	Mechanistic Driving Force
Nitroindole Esters	Ethyl 6-nitroindole-2-carboxylate	-46 (EtOH / NO₂), -28 (CO), -30 (NO)	234, 188, 160, 130	Competing ester proximity effects and nitro-nitrite rearrangements.
Nitroindoles	3-Nitroindole	-30 (NO), -46 (NO₂)	162, 132, 116	Direct homolytic cleavage of the weak C-NO₂ bond.
Indole Esters	Methyl indole-3-acetate	-31 (•OCH₃), -28 (CO)	[M-31]⁺, [M-59]⁺	Classical α-cleavage of the ester carbonyl.
Unsubstituted Indoles	Indole	-27 (HCN)	117, 90, 89	Pyrrole ring contraction and subsequent cleavage.

Self-Validating Experimental Protocol: UHPLC-HESI-HRMS

Step-by-Step Methodology

• Sample Preparation: Dissolve the nitroindole ester standard (or biological extract) in LC-MS grade methanol to a final concentration of 1 μg/mL. Add a deuterated internal standard (e.g., Indole-d5) to validate ionization efficiency.

• Chromatographic Separation (UHPLC): Inject 2 μL onto a sub-2 μm C18 column (e.g., 2.1 x 100 mm). Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) operating at 0.4 mL/min. This ensures the separation of potential positional isomers (e.g., 4-nitro vs. 6-nitro).

• Ionization (HESI): Operate the mass spectrometer in positive ion mode to generate the [M+H]⁺ precursor ion. Set the capillary temperature to 320°C and the spray voltage to 3.5 kV.

• Fragmentation (Stepped NCE HCD): Critical Step: Program the quadrupole to isolate the precursor ion and apply Stepped Normalized Collision Energy (NCE) at 20, 40, and 60. This guarantees that the resulting MS2 spectrum contains both the surviving precursor ion and the lowest-mass fragments (e.g., m/z 130), self-validating the precursor-product relationship in a single scan.

• Exact Mass Filtering (Data Analysis): Process the data using a mass defect filter. Calculate the exact mass of the 46 Da loss. A loss of NO₂ corresponds to exactly 45.9929 Da, whereas a loss of EtOH corresponds to 46.0419 Da. This mass difference (0.049 Da) is easily resolved by an Orbitrap or TOF analyzer, confirming the specific cleavage pathway.

Step-by-step UHPLC-HESI-HRMS experimental workflow for nitroindole ester analysis.

References

• Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol Source: ACS Publications URL:[Link]

• Study of Mass Spectra of Some Indole Derivatives Source: Scientific Research Publishing URL:[Link]

Sources

• 1. Ethyl 6-nitro-1H-indole-2-carboxylate|16792-45-3 [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Study of Mass Spectra of Some Indole Derivatives [scirp.org]

UV-Vis absorption maxima of 7-nitroindole vs 5-nitroindole

Understanding the optoelectronic properties of substituted indoles is critical for applications ranging from atmospheric aerosol characterization to the design of novel photolabile protecting groups and pharmaceutical intermediates. As a Senior Application Scientist, I approach the differentiation of nitroindole isomers not just as a routine measurement, but as a study of how molecular geometry dictates electronic behavior.

This guide provides an in-depth, objective comparison of the UV-Vis absorption characteristics of 7-nitroindole versus 5-nitroindole , grounded in mechanistic causality and supported by a self-validating experimental framework.

Mechanistic Causality: Why Position Dictates Absorption

The indole chromophore inherently exhibits complex electronic transitions, primarily the

and states originating from the transitions of the fused 1[1]. The introduction of a strongly electron-withdrawing nitro ( ) group profoundly perturbs these states via Intramolecular Charge Transfer (ICT).

• 5-Nitroindole : In this isomer, the nitro group is positioned para-like to the electron-rich pyrrole nitrogen across the fused bicyclic system. This creates a strong push-pull conjugation pathway that lowers the HOMO-LUMO gap relative to unsubstituted indole, shifting the primary absorption band into the near-UV region with a broadly absorbing peak at a

  of 322 nm in 2[2].

• 7-Nitroindole : Here, the nitro group is situated adjacent to the indole N-H. This ortho-like proximity facilitates intramolecular hydrogen bonding between the N-H proton and the nitro oxygen. This interaction highly stabilizes the excited state and alters the effective conjugation pathway, resulting in a significantly more pronounced bathochromic (red) shift. Consequently, 7-nitroindole absorbs further toward the visible boundary, exhibiting a

  of 365 nm in 3[3].

Solvatochromism Effects : Both isomers exhibit positive solvatochromism. When transitioning from a less polar solvent (2-propanol) to a highly polar mobile phase (acetonitrile/water, pH 3), the

of 5-nitroindole shifts to 327 nm, and 7-nitroindole shifts to 369 nm[3]. This causality indicates that the excited singlet states of these chromophores are more polar than their ground states, leading to enhanced thermodynamic stabilization in highly polar media[3].

Quantitative Spectral Comparison

The table below summarizes the critical optical parameters differentiating the two isomers, providing a quick-reference benchmark for analytical identification.

Property	5-Nitroindole	7-Nitroindole
(2-propanol)	322 nm	365 nm
(ACN/H O, pH 3)	327 nm	369 nm
Spectral Region	Near-UV	Near-UV to Visible edge
Dominant Electronic Effect	Para-like ICT from Indole Nitrogen	Ortho-like ICT & Intramolecular H-Bonding

Self-Validating Experimental Protocol for UV-Vis Acquisition

To ensure absolute trustworthiness in comparative optical measurements, the following protocol integrates a self-validating feedback loop. This prevents common spectroscopic artifacts such as excimer formation (concentration-dependent aggregation) or detector saturation.

Step 1: Matrix Preparation Use HPLC-grade 2-propanol. Degas the solvent using mild sonication under vacuum for 5 minutes. Causality: Dissolved oxygen can act as an excited-state quencher and introduce oxidative artifacts during high-intensity UV exposure.

Step 2: Stock Formulation Weigh the solid nitroindole isomers (>98% purity) using a microbalance and dissolve in 2-propanol to create a 1.0 mM stock solution.

Step 3: Serial Dilution & Linearity Check (Self-Validation Loop) Prepare a concentration gradient ranging from 10 µM to 100 µM. Measure the absorbance of these dilutions at the expected

(322 nm or 365 nm). Plot Absorbance vs. Concentration. Validation Gate: If the resulting linear regression yields , or if the shifts across the concentration gradient, the system is failing validation due to molecular aggregation or detector saturation (Absorbance > 1.0). Do not proceed until linearity is established.

Step 4: Baseline Correction Use matched quartz cuvettes (1 cm path length). Fill both the reference and sample cuvettes with degassed 2-propanol and perform a baseline zeroing scan. Causality: Matched cuvettes eliminate differential optical distortion caused by minor variations in quartz thickness or transmittance.

Step 5: High-Resolution Spectral Acquisition Scan the validated sample concentrations from 200 nm to 700 nm using a high-resolution spectrophotometer (e.g., Shimadzu UV-2450) at a scan rate of 1 nm/s. Convert the raw absorbance data to molar absorption coefficient (

) spectra using the Beer-Lambert law.

Workflow Visualization

Workflow for high-resolution UV-Vis spectral acquisition and self-validating isomer identification.

References

• Title : Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol | Source : acs.org | URL :2

• Title : Electronic Absorption and Fluorescence Spectra of Indole Derivatives | Source : core.ac.uk | URL : 1

• Title : Supporting Information - UCI Aerosol Photochemistry Group | Source : uci.edu | URL : 3

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aerosol.chem.uci.edu [aerosol.chem.uci.edu]

C13 NMR peak assignments for ethyl 7-nitroindole-3-acetate

This guide details the structural validation of Ethyl 7-nitroindole-3-acetate , a critical intermediate in the synthesis of indole-based therapeutics. It employs a Comparative Shift Analysis approach, benchmarking the target compound against its parent scaffold (Ethyl indole-3-acetate) and related nitro-regioisomers to ensure precise identification.

A Comparative Structural Elucidation Guide

Executive Summary

Ethyl 7-nitroindole-3-acetate (CAS: 1496-80-6) is a functionalized indole derivative characterized by a nitro group at the C7 position—a motif that significantly alters the electronic environment of the benzene ring compared to the more common C5 or C3 substituted indoles.[]

This guide provides a self-validating spectral assignment protocol . By establishing the experimental baseline of the non-nitrated parent compound and applying substituent-induced shift increments (SCS), researchers can confidently distinguish the 7-nitro isomer from potential regioisomeric impurities (e.g., 5-nitro or 4-nitro analogs) formed during synthesis.

Comparative C13 NMR Analysis

The most reliable method for assigning the C13 spectrum of a substituted indole is to analyze the Differential Chemical Shifts (

) relative to the parent scaffold.

Table 1: Reference vs. Target Assignment

Solvent: CDCl₃ | Frequency: 100/150 MHz

Carbon Position	Parent (Exp.) Ethyl indole-3-acetate [1]	Target (Calc.) Ethyl 7-nitroindole-3-acetate	(Shift)	Structural Diagnostic Logic
C=O (Ester)	172.8 ppm	172.5 - 173.0 ppm	~0.0	Invariant: Far from the nitro group; characteristic ester carbonyl signal.
C7 (Nitro-Ipso)	111.1 ppm	132.0 - 136.0 ppm	+21-25	Key Identifier: Strong deshielding due to the inductive/resonance effect of the -NO₂ group directly attached to C7.
C7a (Bridge)	136.4 ppm	128.0 - 130.0 ppm	-6.0	Shielding: Ortho-like effect relative to the nitro group; resonance compression.
C6	121.7 ppm	116.0 - 118.0 ppm	-4.0	Shielding: Ortho to the nitro group. Signals in this region differentiate 7-nitro from 5-nitro isomers.
C5	119.3 ppm	122.0 - 124.0 ppm	+3.0	Deshielding: Meta to the nitro group; slight downfield shift.
C4	118.4 ppm	120.0 - 122.0 ppm	+2.0	Para: Para to the nitro group; typically shows a modest downfield shift.
C3a (Bridge)	126.5 ppm	127.0 - 128.0 ppm	+1.0	Remote: Minimal electronic perturbation from the C7 substituent.
C2	123.0 ppm	125.0 - 127.0 ppm	+3.0	Deshielding: Electronic pull from the nitro group affects the pyrrole ring electron density.
C3	108-110 ppm	109.0 - 111.0 ppm	+1.0	Invariant: Position of the acetate side chain; relatively stable.
OCH₂	60.4 ppm	60.5 - 61.0 ppm	~0.0	Invariant: Ethyl ester methylene.
CH₂ (Alpha)	30.7 ppm	30.5 - 31.0 ppm	~0.0	Invariant: Methylene linking indole to ester.
CH₃ (Ethyl)	14.0 ppm	14.0 - 14.2 ppm	~0.0	Invariant: Terminal methyl group.

Analyst Note: The most distinct feature of the 7-nitro isomer is the disappearance of the high-field C7 signal (~111 ppm) seen in the parent and its replacement by a highly deshielded quaternary signal >130 ppm. In contrast, a 5-nitro isomer would show the deshielded quaternary peak at ~141 ppm (C5) and retain a shielded CH signal at C7 [2].

Synthesis & Impurity Profiling

Understanding the synthesis pathway is crucial for anticipating spectral impurities. The 7-nitro position is difficult to access via direct nitration of indole (which favors C3). The preferred route utilizes indoline intermediates to direct regioselectivity.

Experimental Workflow: Regioselective Synthesis

The following flowchart illustrates the "Indoline Route" required to secure the 7-nitro position, avoiding the common 3-nitro/5-nitro impurities.

Figure 1: Step-wise synthesis pathway highlighting the critical N-acetylindoline intermediate that directs nitration to the C7 position (ortho to the amide).

Protocol for Spectral Validation

To replicate the data above, follow this specific sample preparation protocol to minimize solvent effects and concentration dependence.

• Solvent Selection: Use DMSO-d₆ (Dimethyl sulfoxide-d6) rather than CDCl₃ if solubility is poor, but note that DMSO causes a slight downfield shift (~0.5 - 1.0 ppm) for carbonyl and aromatic carbons compared to the table above.

• Concentration: Dissolve 20-30 mg of the solid product in 0.6 mL of solvent. Low concentration may result in the loss of the quaternary C7 and C7a signals due to their long relaxation times (

  ).

• Acquisition Parameters:

  • Pulse Angle: 30° (to ensure quaternary carbon excitation).

  • Relaxation Delay (D1): Set to 2.0 - 3.0 seconds . The nitro-substituted quaternary carbons relax slowly; a standard 1s delay may suppress the diagnostic C7 peak.

  • Scans: Minimum 512 scans for high signal-to-noise ratio.

References

• National Institutes of Health (NIH) PubChem. (2025). Ethyl indole-3-acetate Spectral Data. CID 13067. Link

• ChemicalBook. (2024). 5-Nitroindole 13C NMR Spectrum (CAS 6146-52-7). Link

• BenchChem. (2025). Protocols for the Laboratory Synthesis of 7-Nitroindole. Link

• Pelkey, E. T., & Gribble, G. W. (1999).[2] Synthesis and Reactions of N-Protected 3-Nitroindoles. Synthesis, 1999(7), 1117–1122.[2] Link

Sources

• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Melting Point Comparison of Nitroindole-3-Acetate Isomers: An Experimental &amp; Thermodynamic Guide

The following is a comprehensive technical guide on the comparative melting points of nitroindole-3-acetate isomers. This document is structured to serve as a practical reference for researchers, focusing on thermodynamic data, structural causality, and rigorous experimental validation.

Executive Summary

In drug discovery, the specific regiochemistry of nitroindoles dictates their thermodynamic stability, solubility, and binding affinity. While Ethyl/Methyl nitroindole-3-acetates are common synthetic intermediates, their physical properties are frequently under-reported in standard catalogs due to their tendency to exist as low-melting solids or oils.

This guide provides a comparative analysis of the Nitroindole-3-acetic acid series (the stable, crystalline derivatives used for characterization) and extrapolates stability trends for the esters. It bridges the gap between sparse literature data and practical laboratory characterization.

Thermodynamic Data Comparison

Experimental Melting Points

The following table aggregates experimentally validated melting points (MP) for the free acid forms and their ester derivatives. Note the significant thermal stability of the 4- and 6-isomers compared to the 7-isomer.

Isomer Position	Compound Form	Melting Point (°C)	Physical State	Experimental Notes
4-Nitro	4-Nitroindole-3-acetic acid	>200°C (Est.)	Yellow Solid	Derived from nitrile (MP 204-206°C) [1]. High lattice energy due to dipole alignment.
Ethyl ester	71-73°C	Pale Solid	Lower MP due to loss of H-bond network.
5-Nitro	5-Nitroindole-3-acetic acid	147-150°C	Orange Solid	Often forms solvates; MP varies with recrystallization solvent.
Ethyl ester	Oil / Low Melt	Viscous Oil	Frequently isolated as an oil; crystallizes slowly at -20°C.
6-Nitro	6-Nitroindole-3-acetic acid	212-214°C	Yellow Crystals	Highest stability isomer. Recrystallized from 95% EtOH [2].
Ethyl ester	Unknown/Oil	Amber Oil	Typically used crude or purified via chromatography.
7-Nitro	7-Nitroindole-3-acetic acid	~160°C (Est.)	Brown Solid	Lower MP expected due to intramolecular H-bonding (N-H...O-Nitro).
Ethyl ester	N/A	Semi-solid	Steric crowding at 7-position disrupts crystal packing.

Core Scaffold Stability Trends

When specific acetate data is unavailable, the melting point of the core nitroindole scaffold serves as a reliable proxy for lattice stability.

• 4-Nitroindole: 204–207°C (Highest stability; strong intermolecular H-bonding).

• 5-Nitroindole: 139–141°C (Moderate stability).

• 6-Nitroindole: 137–143°C (Moderate stability).

• 7-Nitroindole: 95–97°C (Lowest stability; intramolecular H-bond disrupts lattice).

Structural Causality & Lattice Logic

Why do isomers with the exact same molecular weight melt at vastly different temperatures?

The "Symmetry & Packing" Rule

• 6-Nitro Isomer (High MP): The nitro group at the 6-position is para-like relative to the indole nitrogen. This creates a linear dipole vector that favors "head-to-tail" stacking in the crystal lattice, maximizing intermolecular forces.

• 4-Nitro Isomer (High MP): The nitro group is adjacent to the C3 side chain but distant from the N-H. It allows for dense packing without steric interference.

The "Intramolecular Short-Circuit" (7-Nitro)

The 7-nitro isomer consistently displays the lowest melting points.

• Mechanism: The nitro oxygen at C7 forms a weak intramolecular hydrogen bond with the indole N-H.

• Consequence: This "short-circuit" satisfies the hydrogen bond donor internally, preventing the formation of the strong intermolecular hydrogen bond networks required for a high melting point.

Experimental Protocol: Synthesis & Characterization

Directive: Do not rely on unverified commercial certificates. Synthesize and characterize to validate.

Workflow Diagram (Graphviz)

This workflow outlines the critical path from starting material to validated melting point.

Caption: Logical workflow for synthesizing and characterizing nitroindole-3-acetate derivatives, prioritizing hydrolysis if the ester is non-crystalline.

Step-by-Step Protocol

Step 1: Synthesis (Fischer Indole Method)

This method is robust for 4-, 5-, and 6- isomers.

• Reagents: Combine nitrophenylhydrazine hydrochloride (1.0 eq) and ethyl levulinate (1.1 eq) in glacial acetic acid (10 mL/g).

• Reflux: Heat to 110°C for 4–6 hours. Monitor via TLC (50% EtOAc/Hexane).

• Workup: Pour into ice water. If precipitate forms, filter (Crude Solid). If oil forms, extract with DCM.

Step 2: Purification (The Critical Step)

• For Solids (4- & 6- isomers): Recrystallize from Ethanol/Water (9:1) . Dissolve in hot ethanol, add water until turbid, cool slowly to 4°C.

• For Oils (5- & 7- isomers): Flash chromatography is mandatory.

  • Stationary Phase: Silica Gel 60.

  • Mobile Phase: Gradient 10%

    40% EtOAc in Hexanes.

Step 3: Melting Point Determination

To ensure data integrity (E-E-A-T), use two complementary methods:

• Capillary Method (Visual):

  • Pack sample to 2-3 mm height.

  • Ramp rate: 10°C/min until 20°C below expected MP, then 1°C/min .

  • Criterion: Record "Onset" (first liquid) and "Clear Point" (complete melt). A range >2°C indicates impurity.

• DSC (Differential Scanning Calorimetry) - Optional but Best:

  • Standard: 5 mg sample, Aluminum pan, N2 purge.

  • Insight: DSC distinguishes between true melting and decomposition (common in nitro compounds).

Troubleshooting & Validation

Observation	Diagnosis	Corrective Action
Broad Melting Range (>3°C)	Solvent inclusion or Isomer mixture.	Dry sample under high vacuum (50°C, 4h). Check NMR for regioisomer contamination.
Darkening before Melt	Decomposition.	The compound is thermally unstable. Report "Decomposition Point" (dec.) instead of MP.
Double Melting Point	Polymorphism.	Common in nitroindoles. Recrystallize from a different solvent (e.g., Toluene vs. Ethanol) to isolate the stable polymorph.

References

• BenchChem. (2025). Physicochemical Properties of 1H-Indole-3-acetonitrile, 4-nitro-. Retrieved from .

• Google Patents. (2015). Synthetic method of substituted indole-3-acetic acid (CN104311469A). Retrieved from .

• PubChem. (2025).[1][2][3] Ethyl 4-nitrobenzoylacetate Compound Summary. Retrieved from .

• Accela ChemBio. (2023).[4] Ethyl 6-Nitroindole-3-acetate Product Data. Retrieved from .

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Ethyl 4-nitrophenylacetate | C10H11NO4 | CID 79517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Acetylindole | C10H9NO | CID 12802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 91974-32-2,Ethyl 2-(6-Nitro-3-indolyl)-2-oxoacetate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

HPLC retention time of ethyl 7-nitroindole-3-acetate

This guide outlines an optimized High-Performance Liquid Chromatography (HPLC) protocol for the analysis of Ethyl 7-nitroindole-3-acetate . As this compound is primarily a synthetic intermediate (often in the pathway of HIV-1 attachment inhibitors or melatonin analogues), no standardized pharmacopeial method exists.

This guide compares a Standard C18 Protocol against an Enhanced Selectivity Phenyl-Hexyl Protocol , providing the rationale, expected data, and troubleshooting steps necessary for high-purity isolation and analysis.

Executive Summary: Physicochemical Context

• Compound: Ethyl 7-nitroindole-3-acetate

• CAS: 1496-80-6

• Molecular Formula: C₁₂H₁₂N₂O₄[1]

• Analytical Challenge: The primary difficulty is separating the target ester from its hydrolysis product (7-nitroindole-3-acetic acid) and the starting material (7-nitroindole) .

• Chromatographic Behavior: The nitro group at the 7-position introduces strong dipole interactions, while the ethyl ester significantly increases hydrophobicity compared to the free acid.

Comparative Guide: C18 vs. Phenyl-Hexyl

To achieve optimal separation, we compare the industry-standard Alkyl (C18) phase with a Phenyl-Hexyl phase, which utilizes

interactions specific to nitro-aromatics.

Feature	Method A: Standard C18	Method B: Phenyl-Hexyl (Recommended)
Mechanism	Hydrophobic Interaction (Van der Waals).	Hydrophobic + Interaction.
Selectivity	Separates primarily by hydrophobicity (LogP).	Enhanced selectivity for aromatic rings with electron-withdrawing groups (Nitro).
Elution Order	1. Acid Impurity2. 7-Nitroindole3. Ethyl Ester (Target)	Same order, but with wider resolution between the nitro-isomer impurities.
Peak Shape	Good, but may show tailing for basic impurities.	Excellent symmetry for nitro-aromatics.
Suitability	General purity checks.	Complex mixtures containing regioisomers (e.g., 4-, 5-, or 6-nitro isomers).

Detailed Experimental Protocols

Reagents & Preparation

• Solvent A: 0.1% Formic Acid in Water (HPLC Grade). Note: Formic acid is chosen over phosphate buffer to allow for LC-MS compatibility.

• Solvent B: Acetonitrile (ACN) with 0.1% Formic Acid.

• Sample Diluent: 50:50 Water:Acetonitrile.

Protocol A: Standard C18 (General Screening)

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

• Flow Rate: 1.0 mL/min.[2][3][4]

• Temperature: 30°C.

• Detection: UV @ 254 nm (aromatic backbone) and 320 nm (nitro-specific absorbance).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold to elute polar salts/acids)

  • 2-15 min: 10%

    90% B (Linear Gradient)

  • 15-18 min: 90% B (Wash)

  • 18-20 min: 10% B (Re-equilibration)

Protocol B: Phenyl-Hexyl (Isomer Resolution)

• Column: Phenomenex Luna Phenyl-Hexyl (4.6 x 150 mm, 5 µm) or equivalent.

• Rationale: The phenyl ring on the stationary phase interacts with the electron-deficient nitroindole ring, increasing retention and resolution of regioisomers.

• Flow Rate: 1.0 mL/min.[2][3][4]

• Gradient: Slower ramp (0.5% B/min) in the 40-70% B range is recommended if resolving 6-nitro vs 7-nitro isomers.

Expected Retention Data (Relative)

Since absolute retention times (RT) shift with system dead volume, Relative Retention Time (RRT) is the critical metric for identification. The target ester is the most hydrophobic component.

Compound	Approx.[1][2][5][6][7][8][9][10] LogP	Predicted RRT (vs. Target)	Elution Characteristic
7-Nitroindole-3-acetic acid	~1.1	0.45	Elutes early; sharp peak.
7-Nitroindole (Starting Material)	~2.2	0.78	Elutes mid-gradient.
Ethyl 7-nitroindole-3-acetate	~2.8	1.00	Target Peak (Late eluting) .
Ethyl indole-3-acetate (No Nitro)	~2.9	1.05 - 1.10	Nitro group typically reduces retention slightly on C18 vs. H due to polarity, unless -interaction dominates.

Technical Insight: If your chromatogram shows a peak at RRT 0.45, your ester has hydrolyzed. Ensure samples are prepared in neutral solvents and analyzed within 24 hours.

Method Validation Logic (Visualization)

The following diagram illustrates the decision pathway for optimizing the separation of nitroindole derivatives.

Figure 1: Decision tree for optimizing the HPLC separation of nitroindole esters.

Troubleshooting & Optimization

• Peak Tailing:

  • Cause: Interaction between the indole nitrogen (NH) and free silanols on the column.

  • Fix: Ensure mobile phase pH is acidic (pH 2.5 - 3.0) using Formic Acid or Trifluoroacetic Acid (TFA) to suppress ionization.

• Split Peaks:

  • Cause: Sample solvent is too strong (e.g., 100% DMSO or ACN).

  • Fix: Dilute sample to at least 50% water before injection.

• Low Sensitivity:

  • Cause: Monitoring at 254 nm only.

  • Fix: Nitroindoles have a secondary absorbance band. Enable DAD scanning 200–400 nm and extract 320 nm for higher specificity.

References

• Pelkey, E. T., & Gribble, G. W. (1999). Synthesis and Reactions of N-Protected 3-Nitroindoles. Synthesis, 1999(7), 1117–1122. Link

• Loughborough University Research Repository. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Thesis. Link

• BenchChem. (2025).[2] HPLC Separation of Nitrophenol Isomers (Technical Support Guide). BenchChem Technical Notes. Link

• Thermo Fisher Scientific. (2024). Ethyl indole-3-acetate Product Specifications and Analysis. Thermo Scientific Chemicals. Link

• National Institutes of Health (NIH). (2024). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol. PubMed Central. Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Ethyl indole-3-acetate, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 7. Ethyl nitroacetate synthesis - chemicalbook [chemicalbook.com]
• 8. Separation of Acetic acid, nitro-, ethyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hplc retention times: Topics by Science.gov [science.gov]

Structural Determinants of Indole Derivatives: A Comparative Analysis of Ethyl 7-Nitroindole-3-acetate

This guide is structured as a high-level technical manuscript preparation framework. It is designed for researchers who have synthesized Ethyl 7-nitroindole-3-acetate (E7NIA) and need to publish a rigorous structural comparison against its non-nitrated parent, Ethyl indole-3-acetate (EIA) , and its positional isomers.

Executive Summary & Strategic Context

Objective: To elucidate the structural consequences of C7-nitro substitution on the indole scaffold, specifically comparing Ethyl 7-nitroindole-3-acetate (E7NIA) against the standard Ethyl indole-3-acetate (EIA) .

Significance: Indole-3-acetic acid derivatives are ubiquitous in medicinal chemistry (e.g., indomethacin, auxins). The introduction of a nitro group at the 7-position is a critical pharmacophoric modification. Unlike the 5-nitro isomer, the 7-nitro group is proximal to the indole N-H donor. This guide demonstrates how this proximity alters the supramolecular assembly from infinite hydrogen-bonded chains (seen in EIA) to discrete molecular units or dimers in E7NIA, significantly impacting solubility, lipophilicity, and bioavailability profiles.

Comparative Analysis: E7NIA vs. Alternatives

The following table contrasts the target compound (E7NIA) with its primary alternative (EIA) and the positional isomer (Ethyl 5-nitroindole-3-acetate).

Table 1: Physicochemical & Structural Performance Matrix[1]

Feature	Target: Ethyl 7-nitroindole-3-acetate	Control: Ethyl indole-3-acetate (EIA)	Isomer: Ethyl 5-nitroindole-3-acetate
Primary Interaction	Intramolecular (N-H···O-NO₂)	Intermolecular (N-H···O=C)	Intermolecular (N-H···O=C / N-H···O-NO₂)
Crystal Packing Motif	Discrete units or weak dimers; "Closed" conformation.	Infinite 1D Chains (C(5) or C(8) synthons).	Infinite Chains/Sheets; "Open" conformation.
Melting Point Trend	Lower (due to reduced intermolecular networking).	Moderate (approx. 44–45°C / 57°C polymorphs).	Highest (due to strong intermolecular H-bond network).
Solubility (Non-polar)	Enhanced . The intramolecular lock masks the polar N-H donor.	Moderate . Requires breaking intermolecular H-bonds to solvate.	Low . Strong lattice energy resists solvation.
Electronic Character	Electron-deficient ring (π-acid); promotes stacking with electron-rich arenes.	Electron-rich ring (π-base); susceptible to oxidation.	Electron-deficient; strong dipole moment.
Biological Relevance	Mimics "closed" transition states; HIV-1 attachment inhibitor pharmacophore.	Natural auxin analog; open binding clefts.	General anti-inflammatory scaffold.

Detailed Structural Mechanisms

The "7-Nitro Turn" Effect

The defining feature of E7NIA is the peri-interaction . In standard indoles (EIA), the N-H proton is a dedicated donor for the carbonyl oxygen of a neighboring ester group, forming supramolecular polymers.

In E7NIA, the oxygen atoms of the 7-nitro group act as a "local trap" for the N-H proton.

• Mechanism: The N(1)-H···O(7-nitro) interaction forms a pseudo-six-membered ring (S(6) graph set).

• Consequence: This "locks" the conformation, preventing the formation of the strong intermolecular hydrogen bond chains observed in EIA. The crystal lattice is instead held together by weaker Van der Waals forces and

  - stacking interactions between the electron-deficient indole rings.

Hirshfeld Surface Analysis (Validation Protocol)

To objectively prove the difference in packing, you must perform Hirshfeld Surface Analysis.

• EIA (Control): The fingerprint plot will show distinct spikes corresponding to strong O···H interactions (approx.[1] 1.8–1.9 Å).

• E7NIA (Target): The O···H spikes will be truncated or shifted to longer distances (intramolecular), while C···C interactions (π-stacking) will become more dominant (showing a "red" region on the Shape Index surface).

Experimental Protocols

Synthesis & Crystallization Workflow

Goal: Obtain single crystals suitable for X-ray diffraction.

• Esterification: React 7-nitroindole-3-acetic acid with Ethanol/H₂SO₄ (catalytic) under reflux for 4 hours.

• Workup: Neutralize with NaHCO₃, extract with EtOAc, dry over MgSO₄.

• Crystallization (The Critical Step):

  • Method A (EIA - Control): Slow evaporation from Hexane/Ethyl Acetate (3:1). EIA crystallizes readily.

  • Method B (E7NIA - Target): Vapor diffusion. Dissolve 20 mg E7NIA in 2 mL THF (good solubility). Place in a small vial. Place this vial inside a larger jar containing 10 mL Pentane (anti-solvent). Cap tightly.

  • Rationale: The 7-nitro group increases solubility in polar organic solvents. Direct evaporation often yields amorphous powder. Vapor diffusion allows slow lattice formation driven by the anti-solvent.

Data Collection & Refinement Strategy

• Temperature: Collect at 100 K .

  • Reason: Nitro groups often exhibit rotational disorder at room temperature. Cooling freezes the NO₂ orientation, allowing precise bond angle measurement.

• Resolution: Aim for 0.75 Å or better.

• Refinement: Locate the N-H proton in the difference Fourier map. Do not constrain it geometrically. The position of this proton is the experimental proof of the intramolecular vs. intermolecular bonding argument.

Visualizing the Structural Logic

The following diagram illustrates the divergent supramolecular pathways between the Control (EIA) and the Target (E7NIA).

Figure 1: Divergent crystallization pathways. The 7-nitro substitution forces an intramolecular "lock," preventing the polymer chain formation seen in the standard ethyl ester.

References & Authoritative Grounding

To validate this guide, the following key texts and principles regarding indole crystallography and nitro-group interactions are cited.

• Groom, C. R., et al. (2016). The Cambridge Structural Database. Acta Crystallographica Section B.

  • Relevance: The definitive database for comparing your unit cell parameters against known indole esters.

• Etter, M. C. (1990). Encoding and decoding hydrogen-bond patterns of organic compounds. Accounts of Chemical Research.

  • Relevance: Establishes the Graph Set notation (e.g., C(5) vs S(6)) required to describe the 7-nitro "turn."

• Spackman, M. A., & Jayatilaka, D. (2009). Hirshfeld surface analysis. CrystEngComm.

  • Relevance: The standard protocol for visualizing the "red/blue" interaction maps described in Section 3.2.

• Smith, G., et al. (2015). Crystal structures of ethyl indole-3-acetate and related derivatives. IUCrData / Acta Cryst E.

  • Relevance: Provides the baseline lattice parameters for the control compound (EIA).

Comparison Checklist for Publication

Before submitting your manuscript, ensure you have addressed:

R-factor: Is your R1 < 0.05? (High quality required for H-atom discussion).

Difference Map: Have you explicitly shown the electron density for the N-H proton?

CSD Search: Have you performed a ConQuest search for substructure 7-nitroindole to contextualize your packing against other derivatives?

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Ethyl 7-Nitroindole-3-acetate proper disposal procedures

As a Senior Application Scientist, I understand that managing chemical lifecycles is just as critical as the synthetic milestones they enable. Ethyl 7-Nitroindole-3-acetate (CAS 1496-80-6) is a highly valuable building block in drug discovery, particularly for synthesizing complex indole-based pharmaceuticals. However, its structural profile—specifically the presence of a nitroaromatic system—demands rigorous, scientifically grounded handling and disposal protocols.

Standard organic waste procedures are insufficient for nitroaromatics. This guide provides a self-validating, step-by-step operational plan for the safe handling, spill response, and final disposal of Ethyl 7-Nitroindole-3-acetate, ensuring regulatory compliance and laboratory safety.

The Mechanistic Causality of Nitroaromatic Hazards

To safely manage a chemical, you must understand its reactivity. Ethyl 7-Nitroindole-3-acetate features an electron-withdrawing nitro group (-NO2) attached to an aromatic indole ring. This structural motif introduces three specific logistical challenges:

• Recalcitrance to Biological Degradation: Nitroaromatic compounds resist aerobic degradation because the electron-withdrawing nitro groups inhibit biological activity[1]. Consequently, this compound cannot be disposed of via standard aqueous waste streams or biological wastewater treatment facilities, as it will persist and cause severe aquatic toxicity[2].

• Energetic Potential & Incompatibilities: While Ethyl 7-Nitroindole-3-acetate is a stable solid under standard laboratory conditions, nitroaromatics as a class can become energetic if exposed to extreme heat or friction. More importantly, they can form highly shock-sensitive, explosive salts if allowed to react with heavy metals (such as lead or copper) or strong bases[3].

• Thermal Decomposition: Upon decomposition, nitroaromatics release highly toxic nitrogen oxides (NOx) and carbon monoxide[4]. This mandates high-temperature incineration at approved facilities rather than localized burning or landfilling.

Quantitative Data & Operational Parameters

Before initiating any disposal workflow, personnel must review the compound's physical and regulatory parameters. The table below translates chemical properties into direct operational implications.

Parameter	Specification / Value	Operational Implication
CAS Registry Number	1496-80-6	Essential unique identifier for RCRA waste manifests.
Chemical Family	Nitroaromatic / Indole derivative	Recalcitrant to biodegradation; mandates thermal destruction[1].
Physical State	Solid (Powder/Crystalline)	High risk of aerosolization during spills; requires dust suppression[4].
Incompatibilities	Strong oxidizers, heavy metals	Must be strictly segregated from inorganic waste and metal catalysts[3].
Regulatory Framework	RCRA-regulated (Toxicity)	Requires secondary containment and documented chain of custody[2].
Recommended Destruction	High-Temperature Incineration	Vendor must be certified for nitrogenous organic waste processing.

Routine Disposal Workflow & Segregation

The most common point of failure in laboratory waste management is improper segregation. Mixing Ethyl 7-Nitroindole-3-acetate with incompatible streams (e.g., heavy metal catalysts from cross-coupling reactions) creates immediate physical hazards[3].

Workflow for the segregation and disposal of Ethyl 7-Nitroindole-3-acetate waste streams.

Step-by-Step Disposal Protocol:

• Stream Verification: Confirm that the waste solution or solid does not contain heavy metal residues (e.g., Palladium, Lead, Copper) or strong oxidizing agents (e.g., Peroxides, Nitrates)[4].

• Primary Containment: Transfer the waste into a compatible High-Density Polyethylene (HDPE) or glass container. Do not use metal containers , as trace moisture could facilitate the formation of metal-nitro salts[3].

• Headspace Management: Fill liquid waste containers to no more than 80% capacity to allow for vapor expansion. Keep containers tightly closed when not actively adding waste[4].

• Labeling: Affix a standardized hazardous waste label. Explicitly list "Ethyl 7-Nitroindole-3-acetate" and flag the primary hazards: Toxic, Environmental Hazard, Nitroaromatic.

• Secondary Containment: Place the sealed container in a secondary containment bin designated exclusively for "Halogen-Free Organic Waste" (unless dissolved in a halogenated solvent, in which case, route to "Halogenated Organic Waste").

• Vendor Hand-off: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed RCRA facility for high-temperature incineration.

Emergency Spill Response Plan

Because Ethyl 7-Nitroindole-3-acetate is a solid powder, spills present an acute inhalation hazard and a risk of environmental contamination. Dry sweeping is strictly prohibited, as it aerosolizes the toxic powder[4].

Emergency spill response sequence for solid nitroaromatic compounds.

Step-by-Step Spill Recovery Protocol:

• Area Isolation: Immediately evacuate non-essential personnel from the immediate vicinity. Ensure local exhaust ventilation (fume hoods) remains active.

• PPE Donning: Responders must wear a particulate respirator (conforming to EN 143 or NIOSH N95/P100), chemical-resistant nitrile gloves, safety goggles, and a lab coat[4].

• Dust Suppression (Crucial Step): Lightly mist the spilled powder with water or a compatible inert solvent (e.g., isopropanol) to prevent dust formation and aerosolization[4]. Causality: Airborne nitroaromatic dust is highly irritating to the respiratory tract and can create an explosive dust-air mixture under extreme conditions.

• Mechanical Recovery: Using non-sparking, anti-static tools (e.g., a plastic scoop or conductive silicone spatula), carefully collect the moistened material[5]. Never use metal spatulas due to the friction/spark risk and potential for metal-incompatibility.

• Containment: Place the recovered material into a sealable, wide-mouth HDPE container.

• Surface Decontamination: Wash the spill area thoroughly with soap and plenty of water[4]. Collect all contaminated paper towels and cleaning materials, placing them into the same hazardous waste container.

• Reporting: Log the spill with your facility's EHS officer and arrange for immediate disposal of the sealed container via the routine disposal workflow.

References

• Technical Fact Sheet – Dinitrotoluene (DNT) - US EPA US Environmental Protection Agency (EPA)
• SAFETY DATA SHEET (5-Nitroindole) - Fisher Scientific Fisher Scientific
• Biological/Chemical Waste Management - NSTA National Science Teaching Associ
• MuniRem® Technology – An On-Site Treatment Solution for Explosives and Heavy Metals in Wastew
• SAFETY DATA SHEET - TCI Chemicals (4-Nitroindole) TCI Chemicals

Sources

• 1. MuniRem® Technology – An On-Site Treatment Solution for Explosives and Heavy Metals in Wastewater - Munirem Environmental [munirem.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Biological/Chemical Waste Management | NSTA [nsta.org]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]

The Definitive Safety &amp; Operational Guide: Ethyl 7-Nitroindole-3-acetate

Topic: Personal protective equipment for handling Ethyl 7-Nitroindole-3-acetate Audience: Researchers, scientists, and drug development professionals.[]

[1]

Executive Summary & Chemical Profile

Ethyl 7-Nitroindole-3-acetate (CAS: 1496-80-6) is a specialized building block used primarily in the synthesis of indole-based alkaloids and pharmaceutical intermediates.[][] While often categorized generically as an "irritant," the structural combination of an indole core with a nitro group (

) necessitates a higher tier of caution than standard organic reagents.

As a Senior Application Scientist, I advise treating this compound not just as a skin irritant, but as a potential mutagen and sensitizer . Nitro-aromatics are metabolically active; their reduction can lead to reactive hydroxylamines.[] Therefore, this guide prioritizes containment and zero-contact protocols.

Physicochemical Safety Data

Property	Value	Operational Implication
CAS Number	1496-80-6	Unique identifier for waste labeling.[]
Physical State	Solid (Yellow/Pale Brown Powder)	High risk of airborne particulate generation.
Molecular Weight	248.23 g/mol	Heavy enough to settle, light enough to drift in drafts.
Solubility	Soluble in DMSO, DMF, EtOAc	Critical: Once dissolved, skin permeation risks increase drastically.
GHS Classification	Warning: H302, H315, H319, H335	Harmful if swallowed; Irritant to eyes, skin, respiratory system.

Risk Assessment & PPE Strategy

The primary risk vector for Ethyl 7-Nitroindole-3-acetate is inhalation of particulates during weighing and dermal absorption during solution-phase handling.[]

PPE Decision Logic

Do not rely on a "one-size-fits-all" approach.[] Select PPE based on the specific state of the matter.[3][4][5][6]

Figure 1: PPE Selection Logic based on experimental phase.[]

Detailed PPE Specifications

• Eye/Face Protection:

  • Mandatory: Chemical safety goggles (ANSI Z87.1 or EN 166) are non-negotiable. Safety glasses with side shields are insufficient for powders that can drift around lenses.

• Hand Protection (The "Double-Glove" Rule):

  • Inner Layer: 4 mil Nitrile (Inspection white/blue).

  • Outer Layer: 4-8 mil Nitrile or Neoprene.[]

  • Why? Nitro-aromatics can permeate thin nitrile.[] If the outer glove is splashed, strip it immediately; the inner glove provides the "retreat" barrier.

• Respiratory Protection:

  • Primary: All handling must occur inside a certified Chemical Fume Hood.

  • Secondary: If weighing must occur on an open bench (strongly discouraged), use a fit-tested N95 or P100 particulate respirator .[]

Operational Protocols

Protocol A: Safe Weighing & Transfer

Objective: Eliminate static-induced powder scattering.[]

• Preparation: Place an ionizing fan or anti-static gun inside the fume hood. Indole derivatives are organic solids prone to static charge, which causes "jumping" during weighing.

• Containment: Place the balance inside the hood. If this is impossible, tare the vial inside the hood, move to the balance in a sealed secondary container, weigh, and return to the hood to add material. Never add material to an open vial on an open bench.

• Transfer: Use a disposable anti-static spatula. Do not reuse spatulas to prevent cross-contamination of other indole intermediates.

Protocol B: Reaction Setup (Inert Atmosphere)

Scientific Context: Indoles are electron-rich and prone to oxidative degradation (browning) upon exposure to air and light.

• Purge: Flame-dry glassware and cool under Argon or Nitrogen.

• Solvent Addition: Dissolve Ethyl 7-Nitroindole-3-acetate in anhydrous solvent (e.g., DMF or DCM) before adding catalysts.[]

• Light Protection: Wrap the reaction vessel in aluminum foil. While the nitro group adds some stability, the indole core remains photosensitive.

Emergency Response & Spill Management

Spill Cleanup Workflow

In the event of a powder spill, do not dry sweep . Dry sweeping generates toxic dust clouds.

Figure 2: Wet-method spill response to prevent aerosolization.[]

First Aid Measures

• Eye Contact: Flush immediately with water for 15 minutes .[3][5][6][7] Hold eyelids apart. The nitro group can cause stinging and potential corneal uptake; seek medical attention immediately.

• Skin Contact: Wash with soap and copious water.[3][5][8][9] Do not use ethanol to wash skin; organic solvents increase the permeability of the skin to nitro compounds.

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal & Deactivation

Regulatory Note: Always adhere to local EHS/RCRA regulations.

• Segregation: Dispose of as Hazardous Chemical Waste . Do not mix with oxidizers (e.g., nitric acid) as nitro compounds can be reactive.

• Labeling: Clearly tag as "Toxic, Irritant - Indole Derivative."

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if acidic byproducts are present.

• Disposal Stream: Incineration is the preferred method for organic nitrogen compounds to ensure complete destruction of the indole ring and nitro group.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13067, Ethyl indole-3-acetate (Analogous Structure Safety Data). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

Sources

• 3. fishersci.com [fishersci.com]
• 4. geneseo.edu [geneseo.edu]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. biosearchtech.a.bigcontent.io [biosearchtech.a.bigcontent.io]
• 8. 7-Nitroindole - Safety Data Sheet [chemicalbook.com]
• 9. chemicalbook.com [chemicalbook.com]